Tetra(4-carboxyphenyl)porphyrinatopalladium

Core Science & Biosynthesis

A Technical Guide to the Photophysical Properties of Palladium(II) Tetracarboxyphenylporphyrin

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Photophysical Landscape of Palladium(II) Tetracarboxyphenylporphyrin

Palladium(II) tetracarboxyphenylporphyrin (PdTCPP) stands as a molecule of significant interest in the fields of biomedical research and materials science. Its robust photophysical properties, largely dictated by the heavy palladium atom at its core, make it an exceptional candidate for applications ranging from photodynamic therapy (PDT) to advanced optical oxygen sensing.[1][2] Unlike many fluorescent molecules, PdTCPP is characterized by a highly efficient pathway to a long-lived triplet excited state, a feature that underpins its utility as a photosensitizer.[2][3] This guide provides an in-depth exploration of the synthesis, characterization, and fundamental photophysical behaviors of PdTCPP, offering field-proven insights for professionals in drug development and scientific research.

Molecular Structure and Synthesis

PdTCPP is a synthetic porphyrin distinguished by four carboxyphenyl groups at the meso positions of the porphyrin macrocycle.[1][4][5] The presence of the palladium(II) ion is crucial, as its heavy atomic nature significantly enhances spin-orbit coupling, thereby promoting intersystem crossing from the singlet excited state to the triplet state.[6]

• Synthesis: The synthesis of PdTCPP typically involves the reaction of meso-tetra(4-carboxyphenyl)porphyrin (H₂TCPP) with a palladium(II) salt, such as palladium(II) chloride, in an appropriate solvent like dimethylformamide (DMF) under reflux.[4] The progress of the reaction can be monitored by UV-Vis spectroscopy, observing the characteristic shift in the Soret and Q-bands upon metallation. Purification is often achieved through chromatography.

Spectroscopic and Photophysical Properties

The photophysical behavior of PdTCPP is best understood through its electronic absorption and emission characteristics. Upon excitation, PdTCPP undergoes a series of transitions that are visually represented in the Jablonski diagram.

Absorption and Emission Spectra

The electronic absorption spectrum of PdTCPP is typical of metalloporphyrins, featuring an intense Soret band (or B band) in the near-UV region (around 400-420 nm) and weaker Q-bands in the visible region (around 500-600 nm).[3][7][8] The Soret band corresponds to the transition to the second excited singlet state (S₂), while the Q-bands are associated with the transition to the first excited singlet state (S₁).[8][9]

Due to the efficient intersystem crossing, the fluorescence of PdTCPP is significantly quenched, with the molecule instead exhibiting strong phosphorescence from the triplet state (T₁).[2][3] This phosphorescence is characterized by a significant Stokes shift, with emission typically observed in the red to near-infrared region of the spectrum.[2]

Jablonski Diagram for PdTCPP

The following diagram illustrates the key photophysical processes for PdTCPP.

Caption: Jablonski diagram illustrating the electronic transitions of PdTCPP.

Quantitative Photophysical Data

The following table summarizes key photophysical parameters for PdTCPP and related palladium porphyrins. Note that these values can be influenced by the solvent and local environment.

Property	Value	Notes	Reference(s)
Absorption Maxima (Soret Band)	~410-420 nm	In various organic solvents.	[7]
Absorption Maxima (Q-Bands)	~525 nm, ~555 nm	In various organic solvents.	[7]
Phosphorescence Emission Maximum	~650-700 nm	Dependent on solvent and aggregation state.	[7][10]
Intersystem Crossing Quantum Yield (ΦISC)	Nearly 1.0	A hallmark of heavy metal porphyrins.	[11][12]
Phosphorescence Quantum Yield (ΦP)	Varies significantly	Highly dependent on the solvent and presence of quenchers.	[7][10]
Phosphorescence Lifetime (τP)	tens to hundreds of µs	In deoxygenated solutions.	[10][13]

Key Applications Driven by Photophysical Properties

The unique photophysical characteristics of PdTCPP make it a powerful tool in several advanced applications.

Photodynamic Therapy (PDT)

In PDT, a photosensitizer is administered and accumulates in target tissues, such as tumors.[14][15] Upon irradiation with light of a specific wavelength, the photosensitizer is excited and, through the triplet state, transfers energy to molecular oxygen to generate highly cytotoxic singlet oxygen (¹O₂).[14][16][17]

The high intersystem crossing quantum yield and long triplet lifetime of PdTCPP make it an efficient generator of singlet oxygen.[12][18] The carboxylic acid groups on PdTCPP can also be functionalized to improve water solubility and targetability.

The mechanism of Type II photosensitization, which is dominant for PdTCPP in PDT, is illustrated below.

Caption: Mechanism of Type II photosensitization in Photodynamic Therapy.

Oxygen Sensing

The phosphorescence of PdTCPP is highly sensitive to the presence of molecular oxygen.[19][20] In a process known as quenching, the triplet state of PdTCPP can be deactivated by ground-state molecular oxygen (³O₂), leading to a decrease in phosphorescence intensity and lifetime.[19] This relationship is described by the Stern-Volmer equation:

I₀ / I = 1 + Kₛᵥ[O₂] τ₀ / τ = 1 + Kₛᵥ[O₂]

Where I₀ and τ₀ are the phosphorescence intensity and lifetime in the absence of oxygen, I and τ are the intensity and lifetime in the presence of oxygen, Kₛᵥ is the Stern-Volmer quenching constant, and [O₂] is the oxygen concentration.

This quenching phenomenon allows for the precise measurement of oxygen concentrations in various environments, from biological systems to industrial processes.[20][21] PdTCPP can be incorporated into thin films or nanoparticles to create robust and reusable oxygen sensors.[19][20]

Experimental Protocols

Measurement of Phosphorescence Lifetime

The phosphorescence lifetime of PdTCPP is a critical parameter for its application in oxygen sensing. Time-Correlated Single Photon Counting (TCSPC) or Multichannel Scaling (MCS) are suitable techniques for these measurements.[22][23]

Step-by-Step Methodology for Phosphorescence Lifetime Measurement:

• Sample Preparation: Prepare a dilute solution of PdTCPP in a suitable solvent (e.g., degassed DMF or embedded in a polymer matrix). The concentration should be low enough to avoid aggregation.

• Instrumentation: Utilize a pulsed light source (e.g., a laser or flashlamp) with a wavelength that excites the Soret or a Q-band of PdTCPP.[22] The detector should be a sensitive photomultiplier tube (PMT).

• Deoxygenation (for intrinsic lifetime): For measuring the intrinsic phosphorescence lifetime, the sample must be thoroughly deoxygenated by bubbling with an inert gas like argon or nitrogen.

• Data Acquisition:

  • Excite the sample with a short pulse of light.

  • Measure the decay of the phosphorescence intensity over time. For long-lived phosphorescence, MCS is often preferred as it can acquire the decay curve from each excitation flash.[23]

  • Accumulate data over multiple pulses to improve the signal-to-noise ratio.

• Data Analysis:

  • The collected decay data is fitted to an exponential decay function to determine the phosphorescence lifetime (τ).

  • For oxygen sensing applications, this measurement is repeated at various known oxygen concentrations to generate a Stern-Volmer plot.

The following diagram outlines the experimental workflow for determining phosphorescence lifetime.

Caption: Experimental workflow for phosphorescence lifetime measurement.

Conclusion

The photophysical properties of Palladium(II) tetracarboxyphenylporphyrin, particularly its highly efficient intersystem crossing and long-lived phosphorescent triplet state, establish it as a versatile and powerful molecule in modern science. A thorough understanding of its absorption, emission, and excited-state dynamics is paramount for harnessing its full potential in applications such as photodynamic therapy and oxygen sensing. The methodologies and data presented in this guide serve as a comprehensive resource for researchers and professionals seeking to innovate with this remarkable photosensitizer.

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Solvothermal Synthesis of Palladium Porphyrin Complexes

Executive Summary: The Solvothermal Advantage

The synthesis of palladium(II) porphyrins (Pd-Ps) is a critical step in developing phosphorescent probes for oxygen sensing and photosensitizers for photodynamic therapy (PDT). Traditional methods—typically refluxing porphyrin free bases with palladium salts in benzonitrile or DMF—often suffer from prolonged reaction times (24–72 hours), incomplete metallation, and difficult purification due to the aggregation of planar macrocycles.

Solvothermal synthesis offers a superior alternative by utilizing sealed vessels (autoclaves) to operate above the boiling point of the solvent. This creates a unique physicochemical environment characterized by:

• Enhanced Solubility: Superheated solvents dissolve rigid porphyrin ligands that are insoluble at ambient pressure.

• Kinetic Acceleration: High temperature and pressure overcome the significant activation energy required to distort the porphyrin core for Pd(II) insertion.

• Crystallinity: The slow cooling inherent to solvothermal protocols promotes the growth of single crystals suitable for X-ray diffraction, essential for confirming MOF structures like Pd-PCN-222.

This guide details the protocols, mechanisms, and characterization standards for synthesizing Pd-porphyrin complexes, bridging molecular synthesis with Metal-Organic Framework (MOF) applications.

Mechanistic Principles

The metallation of porphyrins under solvothermal conditions is governed by the interplay between porphyrin deformation and metal ion desolvation.

The Metallation Pathway

The insertion of Pd(II) into a free-base porphyrin (

) is not a simple substitution. It follows a "Sitting-Atop" (SAT) mechanism where the metal ion initially coordinates to the pyrrolenine nitrogens above the ring plane.

• Deformation: The porphyrin ring must distort (ruffling or saddling) to expose the lone pairs of the inner nitrogens.

• Deprotonation: The two inner protons are removed. In solvothermal DMF, the solvent decomposition (generating dimethylamine) often acts as an in situ base.

• Insertion: The Pd(II) ion, having a square-planar geometry preference, slips into the porphyrin cavity, restoring planarity (or near-planarity).

Visualization: The Solvothermal Metallation Mechanism

Figure 1: Mechanistic pathway of Pd(II) insertion into the porphyrin core under solvothermal conditions. The high pressure facilitates the initial ring distortion.

Critical Reagents & Precursors

Selection of the correct palladium source and solvent system is paramount for yield and purity.

Component	Recommended Reagent	Rationale
Pd Source	Palladium(II) Chloride ( )	Standard precursor. Often requires high T to dissociate chloride bridges.
Alternative	Palladium(II) Acetate ( )	Higher solubility in organic solvents; acetate acts as a weak base to assist deprotonation.
Ligand	or	Tetraphenylporphyrin (TPP) for molecular studies; Tetrakis(4-carboxyphenyl)porphyrin (TCPP) for MOFs.
Solvent	N,N-Dimethylformamide (DMF)	High boiling point (153°C), good solubility for porphyrins. Decomposes slightly to generate basic amines.
Modulator	Benzoic Acid / Propionic Acid	Used in MOF synthesis to control crystal growth rates and prevent rapid precipitation.

Experimental Protocols

Protocol A: Molecular Synthesis of Pd-TCPP

Target: High-purity Pd(II) meso-tetra(4-carboxyphenyl)porphyrin for biological conjugation or MOF linker preparation.

Materials:

• (100 mg, 0.126 mmol)
• (45 mg, 0.25 mmol, ~2 eq)

• DMF (15 mL)

• Teflon-lined stainless steel autoclave (25 mL capacity)

Step-by-Step Methodology:

• Dissolution: Charge the Teflon liner with

  and DMF. Sonicate for 10 minutes to ensure dispersion.

• Addition: Add

  to the mixture. Note: dissolves slowly; fine powder is preferred.

• Sealing: Seal the autoclave tightly.

• Reaction: Place in an oven preheated to 140°C . Maintain temperature for 24 hours .

  • Note: The autogenous pressure aids in driving the reaction to completion.

• Cooling: Allow the autoclave to cool to room temperature naturally (approx. 4–6 hours). This promotes the precipitation of the product.

• Purification:

  • Filter the resulting dark reddish-brown solid.

  • Wash copiously with DMF (to remove unreacted ligand) and then water (to remove Pd salts).

  • Wash with acetone and dry under vacuum at 80°C.

• Yield: Typically >90%.

Protocol B: Solvothermal Synthesis of Pd-PCN-222 (MOF)

Target: A Zirconium-based MOF with Pd-metallated porphyrin linkers, used for catalysis and sensing.

Materials:

• (70 mg)

• Pd-TCPP (Synthesis from Protocol A) or

  + Pd salt (One-pot)

• Benzoic Acid (2700 mg) - Modulator

• DMF (10 mL)

• 8-dram vial or Teflon autoclave

Methodology (One-Pot Approach):

• Precursor Mix: Dissolve

  and Benzoic Acid in DMF. Sonicate until clear.

• Ligand Addition: Add

  (50 mg) and (30 mg).

• Solvothermal Treatment: Seal the vessel and heat at 120°C for 16–24 hours .

• Work-up:

  • Centrifuge the violet/purple precipitate.

  • Solvent Exchange (Critical): Wash with DMF (3x) and then Acetone (3x) over 2 days to remove modulators trapped in the pores.

  • Activate by drying at 120°C under vacuum.

Workflow Visualization

Figure 2: Operational workflow for the solvothermal synthesis of Pd-porphyrin complexes.

Characterization & Quality Control

Trustworthiness in synthesis is established through rigorous characterization.

UV-Vis Spectroscopy (The Gold Standard)

Metallation results in distinct spectral changes due to the increase in symmetry from

(Free Base) to (Metallated).

Feature	Free Base ( )	Metallated (Pd-TCPP)	Observation
Soret Band	~419 nm	~415 nm	Slight blue shift (hypsochromic).
Q-Bands	Four bands (515, 550, 590, 645 nm)	Two bands (~524, 554 nm)	Collapse of 4 bands into 2 indicates successful symmetry.

1H NMR Spectroscopy

• Diagnostic Signal: The disappearance of the inner pyrrolic protons (NH) is the definitive proof of metallation.

• Free Base: Signal at

  ppm (shielded region).

• Pd-Complex: Complete absence of the signal at -2.9 ppm.

X-ray Photoelectron Spectroscopy (XPS)

For MOFs or surface-bound complexes, XPS confirms the oxidation state.

• Pd 3d: Look for doublets at ~338.0 eV (

  ) and ~343.3 eV ( ), characteristic of Pd(II).

Applications in Drug Development

Photodynamic Therapy (PDT)

Pd-porphyrins are potent photosensitizers due to the Heavy Atom Effect . The presence of Palladium enhances Intersystem Crossing (ISC) from the excited singlet state (

) to the triplet state ( ).[1]

• Mechanism: Long-lived triplet states transfer energy to molecular oxygen (

  ), generating cytotoxic Singlet Oxygen ( ).

• Efficacy: Pd-complexes often show higher quantum yields of singlet oxygen (

  ) compared to free bases or Zn-analogues.

Hypoxia Sensing

Tumor hypoxia is a hallmark of drug resistance. Pd-porphyrins are phosphorescent, and this phosphorescence is quenched by oxygen (Stern-Volmer relationship).

• Application: They are used as imaging agents to map oxygen levels in 3D tumor models or in vivo, guiding the dosage of hypoxia-activated prodrugs.

References

• Luo, F., et al. (2015). "Solvothermal synthesis and crystal structure of a 3-D hexagonal metal-porphyrin coordination network." Journal of Coordination Chemistry. Link

• Feng, D., et al. (2012). "Zirconium-Metalloporphyrin PCN-222: Mesoporous Metal–Organic Frameworks with High Stability and Biomimetic Catalytic Activity." Angewandte Chemie International Edition. Link

• Morris, A. J., et al. (2014). "Post metalation of solvothermally grown electroactive porphyrin metal–organic framework thin films." Chemical Communications. Link

• Bhaumik, J., et al. (2020). "Palladium porphyrin complexes for photodynamic cancer therapy: effect of porphyrin units and metal." Photochemical & Photobiological Sciences. Link

• Suslick, K. S., et al. (2005). "Reaction mechanism of porphyrin metallation studied by theoretical methods." Chemistry - A European Journal. Link

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An In-Depth Technical Guide to the Spectroscopic Analysis of Palladium-Coordinated TCPP

Foreword: From Ligand to Photosensitizer

Meso-tetra(4-carboxyphenyl)porphyrin (TCPP) is a synthetic porphyrin that serves as a versatile molecular scaffold.[1][2][3] Its structure, characterized by a central tetrapyrrolic core and four peripheral carboxyphenyl groups, makes it an excellent chelating agent for various metal ions.[1] The incorporation of palladium(II) into the TCPP macrocycle is of paramount scientific interest, particularly in the fields of oncology and materials science. This coordination transforms the molecule into a potent photosensitizer, a class of compounds crucial for applications like photodynamic therapy (PDT).[1][4]

The efficacy of palladium-porphyrin complexes in PDT stems from the "heavy atom effect." The presence of the palladium atom significantly enhances the rate of intersystem crossing—a photophysical process that populates the excited triplet state.[5][6][7] This long-lived triplet state efficiently transfers its energy to molecular oxygen, generating highly cytotoxic reactive oxygen species (ROS), such as singlet oxygen, which can induce localized cell death in tumors.[4][5][6]

This guide provides a comprehensive exploration of the essential spectroscopic techniques required to confirm and characterize the successful coordination of palladium with TCPP. We will move beyond procedural descriptions to explain the underlying principles and the causality behind the observed spectral changes. For researchers in drug development and materials science, mastering this analytical workflow is fundamental to ensuring the synthesis of a well-defined, pure, and effective Pd-TCPP complex.

The Foundational Step: Synthesis and Coordination

The synthesis of a palladium-TCPP complex is fundamentally a coordination reaction where the free-base porphyrin ligand, H₂TCPP, reacts with a palladium(II) salt, typically palladium(II) chloride (PdCl₂), in a suitable high-boiling solvent like dimethylformamide (DMF).[8] The reaction involves the displacement of the two inner imino protons (N-H) of the porphyrin core by the Pd²⁺ ion.

From an experimental standpoint, the choice of solvent and temperature is critical. DMF is often selected for its ability to solubilize both the porphyrin ligand and the palladium salt, as well as its high boiling point, which provides the necessary thermal energy to overcome the activation barrier for metal insertion. The progress of the reaction can be conveniently monitored by UV-Vis spectroscopy, as we will discuss, watching for the characteristic spectral shift that signals the formation of the metalloporphyrin.

Caption: Palladium(II) coordination with H₂TCPP.

UV-Visible Absorption Spectroscopy: The First Confirmation

Causality: UV-Visible spectroscopy is the initial and most definitive technique for verifying metalloporphyrin formation. The insertion of the Pd(II) ion into the porphyrin's core alters the molecule's electronic symmetry. A free-base porphyrin (H₂TCPP) possesses D₂h symmetry, which allows for four distinct electronic transitions in the visible region (the Q-bands). Upon metallation, the symmetry increases to D₄h as the four central nitrogen atoms become equivalent.[9] This change in symmetry reduces the number of allowed transitions, leading to a simplified and highly characteristic spectrum.

Experimental Observations:

• Soret Band: The intense B-band (or Soret band) of H₂TCPP, typically found around 417-419 nm, arises from the strong S₀ → S₂ transition.[10][11] Upon coordination with palladium, this band may experience a slight shift and a noticeable decrease in its molar extinction coefficient compared to other metalloporphyrins like Zn-TPP.[12]

• Q-Bands: The most telling change occurs in the 500-700 nm range. The four Q-bands of the free-base ligand collapse into just two bands for Pd-TCPP, typically observed around 525 nm and 555 nm.[13] This 4-to-2 band reduction is the unambiguous signature of successful metal insertion.

Compound	Soret Band (λ_max)	Q-Bands (λ_max)	Reference
H₂TCPP	~417 nm	~513, 547, 590, 646 nm	[11]
Pd-TCPP	~415 nm	~525, 555 nm	[13]
Note: Exact wavelengths can vary slightly based on solvent and pH.

Protocol: UV-Vis Spectrum Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (pre- and post-reaction) in a suitable solvent (e.g., DMF, DMSO) in a quartz cuvette. The concentration should be adjusted so the Soret band absorbance is approximately 1.0.

• Blanking: Use the pure solvent to record a baseline spectrum (blank).

• Measurement: Acquire the absorption spectrum of the sample from approximately 350 nm to 750 nm.

• Analysis: Compare the spectrum of the reaction product to that of the starting H₂TCPP material. Verify the disappearance of the four Q-bands and the emergence of two new Q-bands.

Caption: Workflow for UV-Vis spectroscopic analysis.

Fluorescence & Phosphorescence: Probing the Triplet State

Causality: The introduction of a heavy atom like palladium profoundly influences the excited-state dynamics of the porphyrin. Due to enhanced spin-orbit coupling, the rate of intersystem crossing (ISC) from the first excited singlet state (S₁) to the first excited triplet state (T₁) increases dramatically. This has two major consequences:

• Fluorescence Quenching: The S₁ state is depopulated rapidly via ISC, meaning it has less opportunity to return to the ground state (S₀) via fluorescence. This results in a significant decrease in the fluorescence quantum yield.[13][14]

• Phosphorescence Enhancement: The highly populated T₁ state can now relax to the S₀ state via phosphorescence, an emission process that is typically very weak or non-existent for free-base porphyrins at room temperature. Pd-TCPP often exhibits strong, long-lived phosphorescence.[12]

This phenomenon is the very foundation of Pd-TCPP's utility as a photosensitizer. The long-lived triplet state is readily quenched by ground-state molecular oxygen (³O₂), producing cytotoxic singlet oxygen (¹O₂).[4][15]

Experimental Observations:

• Fluorescence: While H₂TCPP shows distinct red fluorescence, the emission from Pd-TCPP will be severely quenched.

• Phosphorescence: In a deoxygenated solution or a frozen matrix (77 K), Pd-TCPP displays a strong phosphorescence emission at longer wavelengths (e.g., >650 nm) than its fluorescence.[12] The presence of oxygen will dramatically quench this phosphorescence, a property leveraged for oxygen sensing applications.[15][16]

Property	H₂TCPP	Pd-TCPP	Rationale
Fluorescence	Present	Strongly Quenched	Efficient ISC depopulates the S₁ state.
Phosphorescence	Negligible (at RT)	Strong (in absence of O₂)	Efficient ISC populates the T₁ state.

Protocol: Fluorescence and Phosphorescence Measurement

• Fluorescence:

  • Prepare a dilute solution (~10⁻⁶ M) in a suitable solvent.

  • Excite the sample at a wavelength corresponding to one of the absorption bands (e.g., the Soret band).

  • Scan the emission spectrum at wavelengths longer than the excitation wavelength.

  • Observe the significant decrease in emission intensity for the Pd-TCPP sample compared to the H₂TCPP starting material.

• Phosphorescence:

  • Use the same sample solution as for fluorescence.

  • Deoxygenate the sample thoroughly by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes or by using several freeze-pump-thaw cycles.

  • Acquire the emission spectrum using a spectrometer capable of time-gated measurements to separate the long-lived phosphorescence from any residual short-lived fluorescence.

  • Alternatively, measurements can be performed at 77 K in a frozen solvent matrix (e.g., ethanol glass), which minimizes collisional quenching.[12]

Caption: Jablonski diagram illustrating the heavy atom effect.

Nuclear Magnetic Resonance (NMR): A Structural Blueprint

Causality: NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in the molecule. For Pd-TCPP, the key insights from NMR arise from two facts: (1) Pd(II) is a d⁸ metal that forms diamagnetic, square planar complexes, which yield sharp, well-resolved NMR spectra, and (2) the coordination enforces a high degree of symmetry.[17][18][19]

Experimental Observations:

• ¹H NMR:

  • Disappearance of N-H Protons: The most crucial diagnostic signal is the disappearance of the upfield N-H proton resonance of H₂TCPP, which typically appears around -2.8 ppm due to the shielding effect of the porphyrin's ring current.[9] Its absence is unequivocal proof of metal insertion.

  • Symmetry Simplification: In H₂TCPP, the inner protons create an asymmetric environment. In Pd-TCPP, the D₄h symmetry makes all eight β-pyrrolic protons chemically equivalent, causing them to appear as a single, sharp singlet. Similarly, the four carboxyphenyl groups become equivalent, simplifying the aromatic region into a clean two-doublet pattern (an AA'BB' system) characteristic of para-substitution.[20]

• ¹³C NMR: The same principle of symmetry applies. The number of distinct carbon signals for the porphyrin macrocycle is reduced upon metallation, providing further confirmation of the complex's structure and purity.[21][22]

Proton Environment	H₂TCPP (δ, ppm)	Pd-TCPP (δ, ppm)	Rationale for Change
Inner N-H	~ -2.8 (singlet, 2H)	Absent	Protons are displaced by Pd(II).
β-Pyrrolic H	~ 8.8 (singlet, 8H)	~ 8.9 (singlet, 8H)	Slight shift due to electronic changes.
Phenyl H	Complex multiplets	Two doublets (AA'BB')	Increased molecular symmetry.

Protocol: ¹H NMR Spectrum Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified, dried sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve both the free-base and metallated forms.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Acquisition: Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher). A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Analysis: Integrate the signals to confirm proton ratios. Confirm the absence of the N-H signal and the simplified patterns in the β-pyrrolic and aromatic regions.

Mass Spectrometry: The Final Verification

Causality: Mass spectrometry (MS) provides a direct measurement of the mass-to-charge ratio (m/z) of the molecule, allowing for the unambiguous confirmation of its molecular weight and elemental composition. For palladium complexes, MS is particularly powerful due to palladium's unique and characteristic isotopic signature.

Experimental Observations:

• Molecular Ion Peak: Using soft ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), the mass spectrum will prominently feature the molecular ion peak corresponding to the [Pd-TCPP] species.[23][24]

• Isotopic Pattern: Palladium has six stable isotopes with significant natural abundance. This results in a distinctive cluster of peaks for the molecular ion, where the spacing and relative intensities are a fingerprint for the presence of a single palladium atom. This pattern is computationally predictable and serves as definitive proof of the complex's identity.

Palladium Isotope	Natural Abundance (%)
¹⁰²Pd	1.02%
¹⁰⁴Pd	11.14%
¹⁰⁵Pd	22.33%
¹⁰⁶Pd	27.33%
¹⁰⁸Pd	26.46%
¹¹⁰Pd	11.72%

Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (in the µM range) in a solvent suitable for ESI, such as methanol or acetonitrile, often with a small amount of formic acid to aid ionization.

• Infusion: Infuse the sample directly into the mass spectrometer's source at a low flow rate.

• Acquisition: Acquire the mass spectrum in positive or negative ion mode. For Pd-TCPP, positive mode is typically used to observe the protonated molecule or other adducts.

• Analysis: Locate the molecular ion peak cluster. Compare the observed m/z and the isotopic distribution pattern with the theoretical values calculated for the chemical formula of Pd-TCPP.

Conclusion

The comprehensive characterization of palladium-coordinated TCPP is not achieved through a single technique but by the logical and systematic application of multiple spectroscopic methods. The analytical journey begins with UV-Visible spectroscopy to confirm the fundamental change in molecular symmetry upon metallation. It is followed by fluorescence and phosphorescence studies, which not only support the successful coordination via the heavy atom effect but also provide critical insights into the molecule's potential as a photosensitizer. NMR spectroscopy delivers an irrefutable structural blueprint, confirming the purity and highly symmetric nature of the complex. Finally, mass spectrometry provides the ultimate verification of molecular weight and elemental composition through its characteristic isotopic signature. For any researcher or developer working with these important compounds, this multi-faceted spectroscopic approach is the cornerstone of scientific integrity, ensuring that the molecule in the vial is indeed the potent and well-defined agent required for advanced applications.

References

• Palladium porphyrin complexes for photodynamic cancer therapy: effect of porphyrin units and metal. Photochemical & Photobiological Sciences.
• Photophysical Characterization of Imidazolium-Substituted Pd(II), In(III), and Zn(II) Porphyrins as Photosensitizers for Photodynamic Therapy. PMC.
• Synthesis and Characterization of Palladium(II) Complexes of Cross-Bridged Tetraazamacrocycles. MDPI.
• Encapsulation of palladium porphyrin photosensitizer in layered metal oxide nanoparticles for photodynamic therapy against skin melanoma. PMC - NIH.
• A fluorescent probe for the discrimination of oxidation states of palladium. Royal Society of Chemistry.
• Palladium(II)-Complexed meso-Tetra(4-pyridyl)
• Palladium Porphyrin Complexes for Photodynamic Cancer Therapy: Effect of Porphyrin Units and Metal.
• Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsul
• TCPP [=Tetrakis(4-carboxyphenyl)porphyrin]. Chem-Impex.
• Tetracarboxyphenylporphine. PubChem - NIH.
• Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsul
• 5,10,15,20-Tetrakis-(4-carboxyphenyl)-21,23H-porphine. Porphyrin-Shop.
• A fluorescent probe for the discrimination of oxidation states of palladium. Chemical Science (RSC Publishing).
• meso-Tetra(4-carboxyphenyl)porphine. ChemicalBook.
• Comprehensive analysis of metalloporphyrins via high irradiance laser ionization time-of-flight mass spectrometry. SciSpace.
• Tetraphenylporphyrin. Wikipedia.
• Synthesis and Design of Hybrid Metalloporphyrin Polymers Based on Palladium (II) and Copper (II) Cations and Axial Complexes of Pyridyl-Substituted Sn(IV)Porphyrins with Octopamine. PMC.
• Synthesis, characterization of mixed ligand palladium(II) complexes of triphenylphosphine and anilines and their enzyme inhibition studies against β-glucuronidase. University of the Sunshine Coast, Queensland.
• Investigation of Tetra(p-carboxyphenyl)porphyrin in Monomer and Aggregation Forms by UV-Vis, 1H NMR. Asian Journal of Chemistry.
• Synthesis, metalation and antiaromatic properties of 22-hydroxybenziporphyrins. Journal of Porphyrins and Phthalocyanines.
• Porphyrins on acid: kinetics of the photoinduced-protonation of tetrakis(4-carboxyphenyl). Royal Society of Chemistry.
• Sunlight-Driven Photocatalysis for a Set of 3D Metal–Porphyrin Frameworks Based on a Planar Tetracarboxylic Ligand and Lanthanide Ions. PMC.
• spectroscopic studies on palladium (ii)–complexes with xanthine and. International Journal of Pharmacy and Pharmaceutical Sciences.
• Porphyrin N-Pincer Pd(II)
• Palladium(II) complexes with tris(2-carboxyethyl)
• Synthesis, Characterization and Thermal Properties of. Amanote Research.

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• 4. Encapsulation of palladium porphyrin photosensitizer in layered metal oxide nanoparticles for photodynamic therapy against skin melanoma - PMC [pmc.ncbi.nlm.nih.gov]
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Thermal Stability of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP): A Technical Guide

Part 1: Executive Summary & Molecular Architecture

Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP) represents a critical junction between organic ligand design and transition metal catalysis. Widely utilized as a metallolinker in Zirconium-based Metal-Organic Frameworks (such as PCN-222/MOF-545) and as a phosphorescent probe in biological oxygen sensing, its thermal resilience is a defining parameter for its utility.

This guide provides a definitive analysis of the thermal stability profile of PdTCPP. Unlike simple organic molecules, PdTCPP exhibits a multi-stage thermal evolution governed by its macrocyclic aromaticity and the strong field coordination of the Palladium(II) ion.

The Structural Basis of Stability

The thermal robustness of PdTCPP is derived from two core mechanistic pillars:

• Macrocyclic Aromaticity: The 18

  -electron system of the porphyrin ring creates a rigid, planar geometry that resists thermal fragmentation up to high temperatures (>350°C).

• Pd(II) Coordination Geometry: Palladium(II) forms a square planar complex with the four pyrrolic nitrogens. The

  electronic configuration allows for strong -donation from nitrogen and significant metal-to-ligand -backbonding, rendering the Pd-N bond kinetically inert and thermally stable compared to labile metals like Zn(II) or Mg(II).

Part 2: Thermal Degradation Profile (Data & Analysis)

The thermal decomposition of PdTCPP is not a singular event but a stepwise process. The following data synthesizes thermogravimetric analysis (TGA) behaviors observed in high-purity PdTCPP and its associated MOF architectures (e.g., PCN-222).

Table 1: Thermal Decomposition Stages of PdTCPP

Stage	Temperature Range	Phenomenon	Mechanistic Insight
I	30°C – 160°C	Desolvation	Loss of physisorbed water and lattice solvents (DMF/Ethanol). Note: H-bonding between carboxylic acids often traps solvent.
II	160°C – 350°C	Stability Plateau	The "Working Window." The porphyrin core and carboxyl groups remain intact. Ideal range for solvothermal MOF synthesis.
III	350°C – 420°C	Decarboxylation	Onset of peripheral functional group breakdown. Loss of -COOH groups as CO/CO₂.
IV	> 450°C	Skeletal Oxidation	Collapse of the macrocycle (C-N bond cleavage). Formation of Palladium Oxide (PdO) ash.

Visualization: Thermal Degradation Pathway

The following diagram maps the logical flow of thermal stress on the PdTCPP molecule, detailing the transition from solvated species to inorganic ash.

Figure 1: Stepwise thermal degradation pathway of PdTCPP from solvated precursor to inorganic residue.

Part 3: Experimental Protocols

As a Senior Scientist, I emphasize that reproducibility is a function of purity . Thermal stability data is often skewed by trapped solvents (DMF) or unreacted precursors. The following protocols ensure the generation of valid stability data.

Protocol A: High-Purity Synthesis of PdTCPP

Objective: To isolate PdTCPP free of unreacted PdCl₂ and H₂TCPP for accurate thermal characterization.

Reagents:

• 5,10,15,20-tetrakis(4-carboxyphenyl)porphyrin (H₂TCPP)[1]

• Palladium(II) Chloride (PdCl₂)

• N,N-Dimethylformamide (DMF) - Anhydrous

Workflow:

• Dissolution: Dissolve H₂TCPP (1 eq) in DMF in a round-bottom flask.

• Activation: Add PdCl₂ (5 eq) to ensure complete metalation.

  • Expert Tip: A large excess of Pd is required because the reaction is equilibrium-driven; unreacted H₂TCPP lowers thermal stability.

• Thermal Reaction:

  • Method A (Microwave): Heat to 175°C for 5-10 minutes. (Preferred for kinetics).

  • Method B (Reflux): Reflux at boiling point (~153°C) for 4–6 hours under N₂ atmosphere.

• Monitoring: Check UV-Vis. The Q-bands will simplify from four (free base) to two (metallated) distinct bands.

• Purification (Critical):

  • Cool to room temperature.[2]

  • Precipitate by adding excess distilled water.

  • Filter and wash copiously with water (removes Pd salts) and CHCl₃ (removes organic impurities).

  • Drying: Dry under vacuum at 100°C for 24 hours. Crucial: Incomplete drying mimics early degradation in TGA.

Protocol B: Thermogravimetric Analysis (TGA)

Objective: To determine the precise onset of decomposition (

) and solvent content.

Parameters:

• Instrument: TGA Q500 (or equivalent).

• Atmosphere: Nitrogen (N₂) flow at 40-60 mL/min (Inert environment prevents premature oxidation).

• Pan: Platinum or Alumina (do not use Aluminum if going >600°C).

• Ramp Rate: 5°C/min or 10°C/min.

Step-by-Step Execution:

• Blank Run: Perform a baseline run with an empty pan to subtract buoyancy effects.

• Sample Loading: Load 5–10 mg of dried PdTCPP. Spread evenly to prevent thermal gradients.

• Equilibration: Hold at 30°C for 5 minutes.

• Ramp: Heat from 30°C to 800°C.

• Data Processing:

  • Calculate the weight loss % between 50–150°C (Solvent).

  • Identify the inflection point of the first major mass loss >300°C (Ligand Decomposition).

Part 4: Application Context & Workflow

Understanding the thermal limit of PdTCPP is vital when incorporating it into Metal-Organic Frameworks (MOFs) or therapeutic nanoparticles.

MOF Synthesis (PCN-222 Series)

When synthesizing PCN-222(Pd), the reaction typically occurs at 120°C in the presence of benzoic acid or acetic acid modulators.

• Risk: If the synthesis temperature exceeds 160°C for extended periods, partial decarboxylation of the linker may occur, leading to defect-rich or amorphous structures.

• Validation: The high stability of PdTCPP allows it to survive the solvothermal conditions that would degrade less stable organic linkers.

Biological Formulations (PDT)

For Photodynamic Therapy, PdTCPP is often encapsulated in liposomes or silica nanoparticles.

• Sterilization: The material is stable enough to withstand autoclaving (121°C) if it is in a solid state or stable suspension, provided the carrier matrix does not degrade.

Visualization: Experimental Decision Workflow

This diagram guides the researcher in selecting the correct protocol based on the application.

Figure 2: Decision matrix for processing PdTCPP in MOF synthesis and biological applications.

References

• Feng, D., et al. "Stable Metal-Organic Frameworks Containing Single-Molecule Traps for Enzyme Encapsulation." Nature Communications, 2015. (Describes PCN-222 and the stability of the TCPP ligand in Zirconium frameworks).

• Bonnett, B. L., et al. "Fast and Robust Synthesis of Metalated PCN-222 and Their Catalytic Performance."[3] Organometallics, 2019.[3][4] (Provides specific microwave synthesis protocols for Pd-TCPP and thermal data).

• Gong, X., et al. "Encapsulation of palladium porphyrin photosensitizer in layered metal oxide nanoparticles for photodynamic therapy." Scientific Reports, 2015. (Discusses biological applications and stability of PdTCPP nanocomposites).

• Adler, A. D., et al. "On the preparation of metalloporphyrins." Journal of Inorganic and Nuclear Chemistry, 1970. (Foundational text on porphyrin metalation kinetics and thermodynamics).

• Santa Cruz Biotechnology. "Pd(II) meso-Tetra(4-carboxyphenyl)porphine Product Data." (Confirmation of commercial availability and basic chemical properties). [5]

Sources

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• 5. Pd(II) meso-Tetra(4-carboxyphenyl)porphine | CAS 94288-44-5 | SCBT - Santa Cruz Biotechnology [scbt.com]

Electrochemical Properties of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP)

The following technical guide details the electrochemical properties, synthesis, and applications of Tetra(4-carboxyphenyl)porphyrinatopalladium(II) (PdTCPP). This document is structured for researchers requiring actionable protocols and mechanistic insights.

Technical Guide & Application Note

Executive Summary & Molecular Architecture

Tetra(4-carboxyphenyl)porphyrinatopalladium(II) (PdTCPP) is a metalloporphyrin of significant interest in bio-sensing, catalysis, and reticular chemistry (MOFs/COFs). Unlike simple porphyrins, the PdTCPP architecture combines a heavy metal center (Pd²⁺) which facilitates strong spin-orbit coupling—enabling efficient intersystem crossing to triplet states—with four electron-withdrawing carboxyphenyl groups that modulate its redox potentials and solubility.

Electronic Structure

• Metal Center: Palladium(II) (

  configuration) adopts a square planar geometry within the porphyrin macrocycle. It is generally electrochemically inert in the potential window of the porphyrin ring reductions but acts as the catalytic site for substrate binding (e.g., CO₂).

• Ligand Field: The TCPP ligand acts as a tetradentate chelator. The four meso-carboxyphenyl groups are electron-withdrawing, which anodically shifts (makes more positive) the reduction potentials compared to unsubstituted tetraphenylporphyrin (PdTPP).

• Symmetry: Idealized

  symmetry, though often distorted in solution or solid-state frameworks.

Electrochemical Characterization Protocol

Expertise & Experience: The solubility of PdTCPP is poor in non-polar solvents (DCM, Toluene) due to the carboxylic acid groups. Therefore, characterization requires polar aprotic solvents or derivatization (esterification). The following protocol ensures reproducible cyclic voltammetry (CV) data.

Materials & Setup

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). Note: DMF is preferred for better potential windows.

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆). Recrystallize from ethanol before use to remove water.

• Analyte Concentration: 0.5 – 1.0 mM PdTCPP.

• Electrodes:

  • Working: Glassy Carbon (3 mm dia), polished with 0.05 µm alumina.

  • Counter: Platinum wire/coil.

  • Reference: Ag/AgCl (saturated KCl) or Ag/AgNO₃ (non-aqueous). All potentials below are referenced to Ferrocene/Ferrocenium (Fc/Fc⁺) internal standard.

Experimental Workflow

• Polishing: Polish the Glassy Carbon electrode until a mirror finish is achieved. Sonicate in Milli-Q water and then ethanol/acetone.

• Deoxygenation (Critical): Pd-porphyrins are excellent photosensitizers for singlet oxygen. Oxygen also interferes with the reduction waves. Purge the cell with Argon (Ar) for at least 15 minutes prior to scanning and maintain an Ar blanket.

• Blank Scan: Run a CV of the electrolyte/solvent only to ensure the window is clean (-2.5V to +1.5V).

• Analyte Scan: Add PdTCPP. Scan at 100 mV/s.

• Internal Standard: After data collection, add Ferrocene (approx. equal concentration) and record the shift to normalize potentials.

Typical Electrochemical Profile

PdTCPP typically exhibits two reversible one-electron reductions centered on the porphyrin ring (not the metal).

Redox Event	Assignment	Approx. Potential (V vs Fc/Fc⁺)	Description
Oxidation 1	Por → Por•⁺	+0.95 to +1.10 V	Formation of pi-cation radical.
Reduction 1	Por → Por•⁻	-1.15 to -1.25 V	Formation of pi-anion radical. Reversible.
Reduction 2	Por•⁻ → Por²⁻	-1.55 to -1.65 V	Formation of dianion. Quasi-reversible.[1][2]

Note: Values are estimated based on structural analogs (PdTPP) corrected for the electron-withdrawing effect of four -COOH groups (approx. +200-300 mV shift vs TPP).

Applications & Mechanisms

Oxygen Sensing (Phosphorescence Quenching)

PdTCPP is a benchmark molecule for optical oxygen sensing. The Pd center facilitates rapid intersystem crossing (ISC) to a long-lived triplet state (

). Ground-state oxygen ( ) quenches this state via energy transfer, reducing the phosphorescence intensity.

Mechanism:

• Excitation (

  ) via light absorption (approx. 420 nm Soret band or 520 nm Q-band).

• Fast ISC (

  ).

• Radiative decay (

  ) OR Quenching by .

Electrocatalysis (CO₂ Reduction & HER)

When incorporated into Metal-Organic Frameworks (MOFs) or immobilized on carbon nanotubes, PdTCPP serves as an electrocatalyst.

• CO₂ Reduction: The Pd center can act as an electrophilic site. The reduction of the porphyrin ring facilitates electron transfer to the metal center, allowing it to bind CO₂ and reduce it to CO or Formate.

• Hydrogen Evolution Reaction (HER): PdTCPP-based MOFs (e.g., 2D nanosheets) have shown high efficiency for HER. The mechanism typically involves protonation of the reduced Pd-hydride intermediate.

Synthesis Protocol (Pd Insertion)

Trustworthiness: This protocol is adapted from standard metallation procedures and is self-validating via UV-Vis spectroscopy (collapse of 4 Q-bands to 2).

• Precursors: Dissolve free-base TCPP (1 eq) in DMF.

• Metallation: Add Palladium(II) Acetate (

  , 1.5 eq).

• Reaction: Reflux at 140°C for 4–6 hours under inert atmosphere (

  ).

  • Validation: Monitor UV-Vis.[2][3] The four Q-bands of free-base TCPP (515, 550, 590, 645 nm) will simplify to two bands (approx. 524, 554 nm) characteristic of

    metalloporphyrins.

• Purification:

  • Cool to room temperature.

  • Precipitate by adding excess dilute HCl or water.

  • Filter and wash with water to remove excess Pd salts.

  • Recrystallize from DMF/Methanol.

References

• Synthesis & MOF Integration

  • Title: Synthesis and Characterization of meso-Tetra(4-carboxyphenyl)porphyrin Complex of Palladium.
  • Source: Asian Journal of Chemistry, 2015.

• Oxygen Sensing Mechanism

  • Title: An oxygen sensing system based on the phosphorescence quenching of metalloporphyrin thin film on alumina pl
  • Source: The Analyst (RSC), 2000.

• Electrochemical Benchmarking (Fe-TCPP Analog)

  • Title: Fe-Porphyrin-Based Metal–Organic Framework Films as High-Surface Concentration, Heterogeneous Catalysts for Electrochemical Reduction of CO2.[4]

  • Source: ACS C

• General Pd-Porphyrin Electrochemistry

  • Title: Electrochemistry of platinum(II) porphyrins: effect of substituents and π-extension on redox potentials.
  • Source: Journal of Porphyrins and Phthalocyanines / NIH, 2012.

Sources

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• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Preparation of Tetra(4-carboxyphenyl)porphyrinatopalladium(II)-Sensitized TiO2 Electrodes

Executive Summary

This application note details the synthesis and fabrication of Titanium Dioxide (TiO2) electrodes sensitized with Palladium(II) meso-tetra(4-carboxyphenyl)porphyrin (Pd-TCPP) . Unlike zinc or free-base porphyrins, Pd-porphyrins exhibit long-lived triplet states and high intersystem crossing efficiency, making them critical candidates for triplet-triplet annihilation (TTA) upconversion, phosphorescent oxygen sensing, and catalytic hydrogen evolution.

This guide moves beyond standard textbook descriptions, addressing the specific solubility challenges of the Pd-TCPP complex and the aggregation phenomena that often plague porphyrin-based devices. We provide a self-validating workflow for generating reproducible, high-surface-area photoanodes.

Scientific Background & Mechanism[1][2][3]

The efficacy of a dye-sensitized electrode hinges on the electronic coupling between the sensitizer's excited state and the semiconductor's conduction band (CB).

• The Sensitizer (Pd-TCPP): The Palladium core enhances spin-orbit coupling, facilitating rapid intersystem crossing (ISC) to the triplet state (

  ). While this is advantageous for sensing and catalysis, it requires careful energy level alignment.

• The Anchor: The four carboxylic acid groups (-COOH) on the meso-phenyl rings serve as anchoring domains. They bind to surface hydroxyls on the TiO2 nanoparticles, typically forming bidentate bridging or ester linkages.

• The Challenge: Porphyrins are prone to

  - stacking (H-aggregation) on the TiO2 surface, which promotes non-radiative decay and reduces electron injection efficiency. This protocol incorporates Chenodeoxycholic Acid (CDCA) as a co-adsorbent to sterically hinder aggregation.

Mechanistic Pathway Diagram

Figure 1: Energy transfer and electron injection pathways in Pd-TCPP sensitized systems. Note the competition between Injection and Aggregation-induced quenching.

Materials & Equipment

Reagents

Reagent	Grade/Purity	Role
TCPP Ligand	>97% (HPLC)	Precursor Ligand
Palladium(II) Acetate	98%	Metal Source
TiO2 Paste	20nm (Transparent)	Semiconductor Scaffold
FTO Glass	7-15 /sq	Conductive Substrate
DMF (N,N-Dimethylformamide)	Anhydrous, 99.8%	Metallation Solvent
Ethanol	Absolute, VLSI Grade	Sensitization Solvent
Chenodeoxycholic Acid (CDCA)	>98%	Anti-aggregation Agent

Equipment

• Spin Coater or Screen Printer (e.g., Laurell Technologies).

• High-Temperature Muffle Furnace (programmable ramp).

• UV-Vis Spectrophotometer (with integrating sphere for solid-state films).

• Potentiostat (for electrochemical validation).

Experimental Protocols

Protocol 1: Metallation of TCPP (Synthesis of Pd-TCPP)

Rationale: Commercial Pd-TCPP is expensive and often impure. In-situ metallation ensures fresh, unoxidized complex.

• Dissolution: Dissolve 100 mg (0.126 mmol) of meso-tetra(4-carboxyphenyl)porphyrin (TCPP) in 20 mL of anhydrous DMF in a round-bottom flask.

• Activation: Add 5 equivalents of Palladium(II) Acetate (Pd(OAc)2). The excess drives the equilibrium toward full metallation.

• Reflux: Heat the mixture to reflux (~153°C) under Argon atmosphere for 4–6 hours.

  • Checkpoint: Monitor reaction via UV-Vis.[1][2] The four Q-bands of free-base TCPP (515, 550, 590, 645 nm) will collapse into two distinct bands (approx. 524, 556 nm) characteristic of

    metalloporphyrin symmetry [1].

• Purification:

  • Cool to room temperature.[3][4][1][5]

  • Precipitate by pouring into 200 mL of ice-cold distilled water.

  • Filter the precipitate and wash 3x with water to remove residual DMF and Pd salts.

  • Dry under vacuum at 60°C overnight.[1]

Protocol 2: TiO2 Electrode Fabrication

Rationale: The porosity of the TiO2 film determines the dye loading capacity. We use a "Doctor Blade" or Screen Printing method for reproducibility.

• Substrate Cleaning:

  • Sonicate FTO glass in sequence: Detergent water

    Acetone Ethanol (15 min each).

  • UV-Ozone treat for 20 min to remove organic residues and increase surface hydrophilicity.

• Paste Deposition:

  • Apply TiO2 paste (e.g., Dyesol 18NR-T) to the conductive side of FTO.

  • Use "Scotch tape" (approx. 50

    m thick) as spacers on edges to define film thickness.

  • Draw the paste across the FTO using a glass rod (Doctor Blade technique) to form a uniform layer.

• Sintering (Critical Step):

  • Heat in a muffle furnace using the following ramp:

    • 125°C for 10 min (Solvent evaporation).

    • 325°C for 10 min (Binder burnout).

    • 450°C for 30 min (Particle necking/sintering).

    • 500°C for 15 min (Final annealing).

  • Cooling: Allow to cool naturally to 80°C. Do not cool to RT.

Protocol 3: Sensitization Process

Rationale: Adsorbing the dye while the electrode is still warm (approx. 80°C) prevents water moisture from occupying surface sites, ensuring better dye anchorage.

• Dye Solution Preparation:

  • Solvent: Ethanol:DMF (4:1 v/v). Note: Pure ethanol often fails to fully dissolve Pd-TCPP; the DMF fraction aids solubility.

  • Concentration: 0.3 mM Pd-TCPP.

  • Additive: Add 10 mM Chenodeoxycholic Acid (CDCA).

  • Insight: The CDCA molar ratio is ~30:1 relative to the dye. This high ratio is necessary to break up porphyrin stacks.

• Staining:

  • Immerse the warm (80°C) TiO2 electrodes vertically into the dye solution.

  • Incubate in the dark at Room Temperature for 12–16 hours .

• Washing:

  • Remove electrode and immediately rinse with pure Ethanol to remove physisorbed (non-anchored) dye molecules.

  • Dry under a stream of Nitrogen gas.

Workflow Visualization

Figure 2: Step-by-step fabrication workflow ensuring moisture control and optimal dye loading.

Quality Control & Characterization

Data Summary Table

Parameter	Method	Expected Result	Failure Indicator
Film Appearance	Visual	Uniform, translucent reddish-pink	Opaque/Chalky (Bad sintering) or Brown (Aggregation)
Absorption	UV-Vis (DRS)	Soret band ~418 nm, Q-bands ~524/556 nm	Broadening of Soret band (Aggregation)
Binding Mode	FTIR-ATR	Disappearance of 1690 cm⁻¹ (COOH) Appearance of 1400/1550 cm⁻¹ (COO⁻)	Retention of 1690 cm⁻¹ peak (Poor anchoring)
Loading Density	Desorption*	1–5 mol/cm²	< mol/cm²

*Desorption Test: Soak electrode in 10mM NaOH/Ethanol to detach dye, then measure UV-Vis of solution.

Electrochemical Validation

Perform Cyclic Voltammetry (CV) in 0.1 M TBAPF6/Acetonitrile.

• Self-Validation: The oxidation potential of Pd-TCPP should be approx. 1.0 V vs. NHE. Ensure this potential is sufficiently positive to regenerate the dye from the electrolyte (e.g., I⁻/I₃⁻ redox couple at 0.35 V) [2].

Troubleshooting

• Issue: Dye solution precipitates.

  • Cause: Pd-TCPP has low solubility in pure ethanol.

  • Fix: Increase DMF ratio to 30% or sonicate the solution at 40°C for 30 mins before dipping.

• Issue: Low Photocurrent (Jsc).

  • Cause: H-aggregation quenching the excited state.

  • Fix: Increase CDCA concentration to 20 mM.

• Issue: Film peels off during washing.

  • Cause: Poor sintering or dirty substrate.

  • Fix: Re-clean FTO with Piranha solution (Caution!) or ensure sintering ramp includes the 325°C binder burnout step.

References

• Castriciano, M. A., et al. (2003). "Aggregation processes of p-sulfonatophenyl- and p-carboxyphenyl-porphyrins in aqueous solution." Journal of Physical Chemistry B, 107(34), 8765-8771.

• Grätzel, M. (2001).[4] "Photoelectrochemical cells."[3][4][6] Nature, 414, 338–344.

• Cherian, S., & Wamser, C. C. (2000). "Adsorption and Photoactivity of Tetra(4-carboxyphenyl)porphyrin (TCPP) on Nanoparticulate TiO2." Journal of Physical Chemistry B, 104(15), 3624–3629.

• Campbell, W. M., et al. (2004). "Porphyrins as Sensitizers in Dye-Sensitized Solar Cells." The Journal of Physical Chemistry A, 108(16), 3437–3444.

Sources

• 1. rsc.org [rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. web.pdx.edu [web.pdx.edu]
• 4. ias.ac.in [ias.ac.in]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Tetra(4-carboxyphenyl)porphyrinatopalladium Synthesis

Welcome to the technical support center for the synthesis of Tetra(4-carboxyphenyl)porphyrinatopalladium (Pd-TCPP). This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during this multi-step synthesis. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you navigate common pitfalls and optimize your reaction yields. This document is structured to address specific issues in a direct question-and-answer format, covering the two critical stages of the synthesis: the formation of the free-base porphyrin, meso-Tetra(4-carboxyphenyl)porphyrin (H₂TCPP), and the subsequent insertion of palladium.

Part 1: Troubleshooting the Synthesis of meso-Tetra(4-carboxyphenyl)porphyrin (H₂TCPP)

The successful synthesis of the final metalloporphyrin is critically dependent on the quality and yield of the initial free-base porphyrin. The formation of H₂TCPP is typically achieved via the condensation of pyrrole with 4-carboxybenzaldehyde. The two most common methodologies, the Adler-Longo and Lindsey methods, present distinct advantages and challenges.[1]

Overview of H₂TCPP Synthetic Methodologies

The choice of method is a crucial first step and often depends on the scale, available equipment, and desired purity.[1]

Feature	Adler-Longo Method	Lindsey Synthesis
Conditions	High temperature (reflux in propionic/acetic acid)[2]	Room temperature condensation, mild heating for oxidation[3]
Atmosphere	Aerobic (open to air)[4]	Inert atmosphere (N₂ or Ar) for condensation[5]
Concentration	High concentration	High dilution (~10 mM) is critical[1][6]
Steps	One-pot, single step[5]	Two-step, one-flask (condensation then oxidation)[1]
Typical Yield	10-30%[2]	10-60%[3][5]
Primary Drawback	Significant formation of tar-like oligomeric byproducts[2]	Sensitive to reaction conditions (dilution, atmosphere)

Frequently Asked Questions & Troubleshooting Guide: H₂TCPP Synthesis

Q1: My Adler-Longo reaction produced a low yield of a dark purple solid mixed with a significant amount of black, insoluble tar. What went wrong?

This is the most common issue with the Adler-Longo method. The harsh, high-temperature conditions are designed to drive the reaction but also promote undesirable side reactions.

Root Cause Analysis:

• Mechanism of Failure: At high temperatures, the acid-catalyzed condensation of pyrrole and 4-carboxybenzaldehyde does not exclusively lead to the cyclic porphyrinogen. It also produces a significant amount of linear, undesired aldehyde-pyrrole oligocondensates.[2] These oligomers polymerize further into the intractable tar-like substance you observed.

• Solvent Issues: Propionic acid is a high-boiling solvent, and its incomplete removal during workup can make the product sticky and difficult to handle.[7]

Corrective & Preventative Actions:

• Monitor the Reaction: Track the reaction's progress using Thin Layer Chromatography (TLC).[8] Prolonged heating beyond the point of maximum product formation will only increase the yield of byproducts.

• Thorough Purification: The purification protocol is critical. Once the reaction is complete and cooled, filter the crude solid. Wash it extensively with warm water to remove the propionic acid, followed by a thorough rinse with methanol or ethanol to dissolve more soluble organic impurities. Continue washing until the filtrate is colorless.[1]

• Consider an Alternative: For cleaner reactions and often higher yields, the Lindsey synthesis is the recommended alternative. Its milder conditions are specifically designed to minimize the formation of polymeric side products.[1][3]

Q2: I switched to the Lindsey synthesis for a cleaner reaction, but my yield is still very low (<10%). What are the most critical parameters I might be overlooking?

The Lindsey synthesis offers better control but is more sensitive to specific experimental conditions. Low yields are almost always traced back to a deviation in one of the following four areas.

Root Cause Analysis & Solutions:

• 1. Reagent Purity & Handling:

  • Expertise & Experience: Pyrrole is prone to oxidation and polymerization upon exposure to air and light, turning dark. This is a primary cause of failure. It should be distilled under vacuum immediately before use. Store the distilled pyrrole under an inert atmosphere in the dark. The 4-carboxybenzaldehyde should also be of high purity.

• 2. Strict High-Dilution Conditions:

  • Causality: The key to the Lindsey synthesis is favoring the intramolecular cyclization of the tetrapyrrolic intermediate into the desired porphyrinogen over intermolecular reactions that lead to linear polymers. High dilution (reactant concentration of ~10 mM) is essential to achieve this.[6][9]

  • Actionable Advice: Use a large volume of a dry, chlorinated solvent (like dichloromethane, CH₂Cl₂) for the reaction. For example, a 5 mmol scale reaction would require approximately 500 mL of solvent.

• 3. Inadequate Inert Atmosphere:

  • Causality: The initial condensation to form the porphyrinogen is a reversible, equilibrium-driven process.[5][7] The presence of oxygen during this step can cause premature and uncontrolled oxidation, leading to a mixture of unwanted side products rather than a clean conversion to the porphyrin in the subsequent oxidation step.

  • Actionable Advice: Ensure your reaction flask is thoroughly purged with an inert gas (Nitrogen or Argon) before adding reagents. Maintain a positive pressure of the inert gas throughout the entire condensation phase.

• 4. Improper Oxidation Step:

  • Causality: The oxidant, typically 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), should only be added after the porphyrinogen formation has reached equilibrium (usually after 1-2 hours of stirring at room temperature).[5][7] Adding it too early will disrupt the equilibrium, while an insufficient amount will result in incomplete conversion.

  • Actionable Advice: Use the appropriate stoichiometry of the oxidant (typically 2.5-3 equivalents). Allow the oxidation to proceed for the recommended time (e.g., 1-2 hours) before beginning the workup.[5]

Logical Workflow for H₂TCPP Synthesis

The following diagram illustrates the critical steps and potential failure points in the two main synthetic routes for H₂TCPP.

Caption: Decision workflow for H₂TCPP synthesis highlighting failure points.

Part 2: Troubleshooting Palladium(II) Insertion

Once high-quality H₂TCPP has been synthesized and purified, the next step is metallation. This involves inserting a Palladium(II) ion into the porphyrin core. While generally more straightforward than the macrocycle formation, this step can also present challenges leading to incomplete reactions and difficult purifications.

Frequently Asked Questions & Troubleshooting Guide: Palladium Insertion

Q1: My palladium insertion reaction is very slow or has stalled, leaving a mixture of starting material and the desired Pd-TCPP. How can I drive it to completion?

An incomplete metallation reaction is typically due to suboptimal reaction conditions or reagent choice.

Root Cause Analysis:

• Reagent Solubility: Palladium(II) chloride (PdCl₂), a common choice, has poor solubility in many organic solvents. If the metal salt does not dissolve, the reaction will be extremely slow as it relies on the small amount of dissolved salt available at any given time.

• Reaction Kinetics: Porphyrin metallation can be kinetically slow. Insufficient thermal energy or time will prevent the reaction from reaching completion.

• Solvent Choice: The solvent must be able to dissolve both the H₂TCPP and the palladium salt and be stable at the required reaction temperature.

Corrective & Preventative Actions:

• Select a Better Palladium Source: Switch to a more soluble salt like Palladium(II) acetate (Pd(OAc)₂). Its solubility in common organic solvents is significantly better than PdCl₂.

• Optimize Solvent and Temperature: Dimethylformamide (DMF) is an excellent solvent for this reaction as it effectively dissolves both the porphyrin and many palladium salts.[10] Refluxing the reaction mixture provides the necessary thermal energy to overcome the activation barrier for metal insertion.[11]

• Increase Reaction Time: Monitor the reaction by UV-Vis spectroscopy. If the characteristic four Q-bands of the free-base porphyrin are still present, the reaction is not complete. Continue refluxing and take aliquots periodically until the spectrum simplifies to the two-band pattern of the metalloporphyrin.

• Use a Base (Optional): When using PdCl₂, the reaction releases HCl. Adding a weak base like sodium acetate can help to neutralize the acid and facilitate the reaction.[11]

Q2: How can I be certain that the palladium has been successfully inserted into the porphyrin core?

Confirmation of metallation relies on straightforward spectroscopic analysis that exploits the change in molecular symmetry.

Verification Methods:

• UV-Vis Spectroscopy: This is the quickest and most definitive method. The free-base H₂TCPP has low symmetry (D₂h) and exhibits a characteristic spectrum with a strong Soret band (or B band) around 420 nm and four weaker Q-bands between 500 and 700 nm. Upon successful insertion of palladium, the molecule becomes more symmetrical (D₄h). This simplifies the spectrum, causing the four Q-bands to collapse into two.[12]

• ¹H NMR Spectroscopy: The two inner N-H protons of the free-base porphyrin have a characteristic signal far upfield (at a negative chemical shift, e.g., -2.95 ppm) due to the aromatic ring current.[11] Upon metallation, these protons are displaced, and this signal will disappear completely from the ¹H NMR spectrum.

• Mass Spectrometry: High-resolution mass spectrometry will show a new molecular ion peak corresponding to the mass of the Pd-TCPP complex, confirming the addition of palladium and the loss of two protons.

Logical Workflow for Palladium Insertion

This diagram outlines the process for metallation and subsequent purification.

Caption: Workflow for the palladium insertion step, including monitoring and troubleshooting.

Part 3: Experimental Protocols

Protocol 1: Lindsey Synthesis of H₂TCPP

This protocol is adapted from established Lindsey methodologies.[3][6]

• Setup: To a 2 L three-neck round-bottom flask equipped with a stir bar, a reflux condenser, and a nitrogen inlet, add 1 L of dry dichloromethane (CH₂Cl₂). Purge the flask with nitrogen for 15 minutes.

• Reagent Addition: Add 4-carboxybenzaldehyde (10 mmol) and freshly distilled pyrrole (10 mmol) to the solvent. Stir until dissolved.

• Catalysis: Shield the flask from light (e.g., with aluminum foil). Add the acid catalyst, such as trifluoroacetic acid (TFA) (0.1 mmol), via syringe.

• Condensation: Stir the reaction mixture at room temperature under a positive nitrogen pressure for 2 hours. The solution will typically turn a light pink or amber color as the porphyrinogen forms.

• Oxidation: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (7.5 mmol) to the reaction mixture. The solution should rapidly turn a dark purple/black color.

• Completion: Remove the foil and stir the mixture, open to the air, for an additional 1-2 hours to ensure complete oxidation.

• Workup: Evaporate the solvent under reduced pressure. The resulting crude solid should be purified by column chromatography (silica gel) to yield the pure H₂TCPP as a purple solid.

Protocol 2: Palladium Insertion

This protocol is a generalized method for porphyrin metallation.[10][11]

• Setup: In a round-bottom flask equipped with a stir bar and reflux condenser, dissolve the purified H₂TCPP (1 mmol) in dimethylformamide (DMF) (100 mL).

• Reagent Addition: Add Palladium(II) acetate (1.5 mmol, 1.5 equivalents) to the solution.

• Reaction: Heat the mixture to reflux (approx. 150-155 °C) and maintain reflux for 2-4 hours.

• Monitoring: Periodically take a small aliquot, dilute it, and measure its UV-Vis spectrum. The reaction is complete when the four Q-bands of the free-base porphyrin have been replaced by two Q-bands.

• Workup: Allow the reaction to cool to room temperature. Pour the mixture into a beaker of distilled water (500 mL) to precipitate the product.

• Purification: Collect the solid product by vacuum filtration. Wash the solid thoroughly with water to remove residual DMF and unreacted palladium salts. Dry the resulting solid under vacuum to yield the final Pd-TCPP product. If unreacted H₂TCPP is present (as determined by UV-Vis or TLC), purification by column chromatography is required.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of meso-tetra(4-carboxyphenyl)porphyrin (TCPP) as a Chemical Intermediate.

• Antony, A., et al. (2021). Large-Scale Green Synthesis of Porphyrins. Molecules, 26(17), 5207. Available from: [Link]

• Belecki, K., et al. (2012). Two-step Mechanochemical Synthesis of Porphyrins. Green Chemistry, 14(8), 2315-2319. Available from: [Link]

• Anderson, H. L., et al. (n.d.). Synthesis of Anthracene-Fused Porphyrins. Anderson Group.
• Angrish, P. (2007). Syntheses of meso-Substituted Porphodimethenes and Porphyrins with Exocyclic Ring Systems. University of Florida.
• The University of Liverpool Repository. (n.d.). Porphyrin Chapter.
• Digital WPI. (n.d.). Synthesis of Porphyrins for Use in Metal-Organic Frameworks (MOFs).
• ResearchGate. (n.d.). Adler-Longo method for preparing meso-substituted porphyrins.
• Chem-Station Int. Ed. (2015). Rothemund-Lindsey Porphyrin Synthesis.
• ChemicalBook. (n.d.). meso-Tetra(4-carboxyphenyl)porphine synthesis.
• Scite.ai. (n.d.). Rothemund and Adler-Longo reactions revisited: synthesis of tetraphenylporphyrins under equilibrium conditions.
• Mahy, J. P., et al. (n.d.). I. Synthesis of Meso-Tetrakis(4-carboxyphenyl)porphyrinatoiron(III) [Fe(III)TpCPP] 1-Fe and Meso-Tetrakis(4-sulfonatophenyl)porphyrinatoiron(III) [Fe(III)TSPP] 2-Fe.
• Supporting Information. (n.d.).

• Cherian, S., & Wamser, C. C. (2000). Adsorption and Photoactivity of Tetra(4-carboxyphenyl)porphyrin (TCPP) on Nanoparticulate TiO₂. The Journal of Physical Chemistry B, 104(15), 3624–3629. Available from: [Link]

• Frontier Specialty Chemicals. (n.d.). meso-Tetra(4-carboxyphenyl)porphine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Large-Scale Green Synthesis of Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 4. researchgate.net [researchgate.net]
• 5. Two-step Mechanochemical Synthesis of Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rothemund-Lindsey Porphyrin Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 8. digital.wpi.edu [digital.wpi.edu]
• 9. scite.ai [scite.ai]
• 10. rsc.org [rsc.org]
• 11. rsc.org [rsc.org]
• 12. hla.chem.ox.ac.uk [hla.chem.ox.ac.uk]

Technical Support Center: Stability &amp; Disaggregation of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP)

Executive Summary & Mechanism of Failure

The Issue: You are observing reduced quantum yields, fluorescence quenching, or precipitation in your Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP) solutions.

The Root Cause: PdTCPP is a metalloporphyrin with a strong tendency to self-assemble via

- stacking of the hydrophobic porphyrin cores. This is exacerbated by the protonation of the four peripheral carboxyl groups (-COOH).

• H-Aggregates (Face-to-Face): Dominant in acidic media. Causes spectral blue-shifts and quenching.

• J-Aggregates (Edge-to-Edge): Less common for this specific derivative but possible; causes red-shifts.

The Solution Strategy: Prevention requires a multi-tiered approach: Electrostatic Repulsion (pH control), Solvent Engineering (dielectric constant manipulation), and Steric Hindrance (axial coordination).

Critical Protocols for Aggregation Prevention

Protocol A: pH & Electrostatic Control (Aqueous Systems)

Best for: Catalysis, MOF synthesis precursors, and basic sensing.

The Science: At neutral or acidic pH, the carboxyl groups are protonated (

), reducing solubility and allowing the hydrophobic cores to stack. At pH > 8, they deprotonate to carboxylates ( ), creating electrostatic repulsion between monomers.

Step-by-Step Procedure:

• Preparation: Start with a concentrated stock in DMSO (approx. 5-10 mM).

• Dilution: When moving to the aqueous phase, ensure the buffer pH is ≥ 8.5 .

• Buffer Choice: Use Phosphate Buffered Saline (PBS) adjusted to pH 9 or Borate buffer. Avoid Acetate buffers (typically acidic).

• Verification: The solution should appear bright pink/red. A transition to green or cloudy suspension indicates protonation and subsequent aggregation.[1]

Protocol B: Axial Ligation (Steric Blocking)

Best for: Organic solvents, electrochemical studies, and preventing stacking in non-polar media.

The Science: The Palladium(II) center in the porphyrin ring is square planar but can accept axial ligands perpendicular to the ring plane. Coordinating a bulky ligand (e.g., Pyridine, Imidazole) creates a "picket fence" effect, physically preventing two porphyrin disks from approaching close enough to stack.

Step-by-Step Procedure:

• Ligand Selection: Add Pyridine or 1-Methylimidazole to your solvent system.

• Concentration: A generic excess of 10-50 equivalents of ligand relative to PdTCPP is usually sufficient to saturate the axial position.

• Observation: You may observe a slight red-shift (5-10 nm) in the Soret band; this is due to coordination, not aggregation, and indicates the monomer is stabilized.

Protocol C: Biocompatible Formulation (The "MedChem" Method)

Best for: In vivo studies, cell culture, or drug delivery.

The Science: Using a co-solvent system with surfactants disrupts hydrophobic interactions while maintaining biocompatibility.

Formulation Table:

Component	Role	Volume Fraction
DMSO	Primary Solubilizer (Stock)	10%
PEG 300	Cosolvent / Stabilizer	40%
Tween-80	Surfactant (Micellar encapsulation)	5%
Saline	Bulk Vehicle	45%

Procedure:

• Dissolve PdTCPP in DMSO (e.g., 25 mg/mL).

• Add DMSO stock to PEG 300 and vortex immediately.

• Add Tween-80 and vortex.

• Slowly add Saline while vortexing. Do not add saline directly to the DMSO stock, as this causes immediate precipitation.

Diagnostic Workflow (Troubleshooting)

Use this flowchart to diagnose the state of your PdTCPP solution.

Caption: Diagnostic decision tree for identifying PdTCPP aggregation states using visual inspection and UV-Vis spectral shifts.

Frequently Asked Questions (FAQ)

Q1: My UV-Vis spectrum shows a broadened Soret band at 400 nm. What does this mean? A: This is a classic signature of H-aggregation (face-to-face stacking). The proximity of the porphyrin rings causes excitonic coupling that shifts the absorption to higher energy (blue shift).

• Fix: If in water, add NaOH to increase pH. If in organic solvent, add a coordinating ligand like pyridine.

Q2: Can I use PdTCPP in acidic media (pH < 4)? A: Generally, no. The carboxyl groups (

) will protonate, leading to insolubility.

• Workaround: If you must work at low pH, you need to use a supramolecular host like Cyclodextrin or encapsulate the porphyrin in a micelle (e.g., Pluronic F127) to protect the hydrophobic core from the aqueous environment.

Q3: Does concentration affect aggregation? A: Yes. PdTCPP generally follows Beer's Law only up to

. Above this concentration, self-aggregation becomes thermodynamically favorable.

• Tip: Always perform UV-Vis measurements at concentrations

  . If you need high concentrations for catalysis, assume some degree of aggregation is present unless you use Protocol B (Axial Ligation).

Q4: I am synthesizing a MOF (e.g., PCN-222). How do I prevent the linker from precipitating before the reaction? A: In MOF synthesis, "aggregation" is often the precursor to nucleation. However, to ensure high crystallinity, you want controlled growth, not amorphous crashing.

• Tip: Use Benzoic Acid or Acetic Acid as a modulator. While this lowers pH (which usually promotes aggregation), in a solvothermal DMF mixture, the modulator competes for coordination sites and slows down the kinetics, allowing the PdTCPP to dissolve and crystallize in an ordered framework rather than clumping amorphously.

Quantitative Data: Spectral Markers

Parameter	Monomeric PdTCPP	H-Aggregated PdTCPP	J-Aggregated PdTCPP
Soret Band ( )	416 - 420 nm	400 - 410 nm	425 - 435 nm
Band Shape	Sharp, Narrow FWHM	Broad, decreased intensity	Split or Broad
Fluorescence	High Quantum Yield	Quenched (weak/none)	Variable (often quenched)
Visual Color	Bright Red/Pink	Greenish/Cloudy	Purple/Brown

References

• Aggregation Behavior & pH Dependence

  • Rahimi, R., et al. "Investigation of Tetra(p-carboxyphenyl)porphyrin in Monomer and Aggregation Forms by UV-Vis."[1] Asian Journal of Chemistry, vol. 22, no. 6, 2010.

  • Source:

• Axial Coordination Strategies

  • Sugiyasu, K., et al. "Axial coordination changes the morphology of porphyrin assemblies in an organogel system.

  • Source:

• Biocompatible Formulation (DMSO/PEG/Tween)

  • MedChemExpress Protocol for TCPP Solubility.[2]

  • Source:

• Surfactant/Polymer Interaction

  • Liu, S., et al. "Transformation of H-Aggregates and J-Dimers of Water-Soluble Tetrakis (4-carboxyphenyl) Porphyrin in Polyion Complex Micelles." Polymers, vol. 10, no. 5, 2018.

  • Source:

• Phosphonate/Carboxylate Comparison & Pd-Porphyrin Stability

  • Volostnykh, M. V., et al. "Water-soluble platinum and palladium porphyrins... synthesis, aggregation in solution."[3] Dalton Transactions, 2024.

  • Source:

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tugraz.elsevierpure.com [tugraz.elsevierpure.com]

Technical Support Center: Purification of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP)

Welcome to the technical support center for the purification of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to the purification of this critical metalloporphyrin. Our goal is to equip you with the expertise and practical insights needed to overcome common challenges and ensure the highest purity of your product.

I. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis and purification of PdTCPP.

Q1: What is the expected color of pure PdTCPP?

Pure PdTCPP should be a dark purple or reddish-purple solid. A brownish or greenish tint may indicate the presence of impurities, such as unreacted free-base porphyrin (H₂TCPP) or palladium salts.

Q2: My final product is difficult to dissolve. What are the recommended solvents?

The solubility of PdTCPP is highly dependent on the protonation state of its four carboxylic acid groups.

• In its neutral (protonated) form , it has very low solubility in most common organic solvents and water.[1][2]

• In its deprotonated (carboxylate) form , it is soluble in basic aqueous solutions (e.g., dilute NaOH or NaHCO₃) and polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3] For many applications, dissolving the compound in a minimal amount of a polar aprotic solvent before diluting with an aqueous buffer is an effective strategy.

Q3: What are the most common impurities I should expect after the initial synthesis?

The primary impurities often encountered are:

• Unreacted free-base porphyrin (H₂TCPP): This is the most common impurity if the metallation reaction has not gone to completion.

• Starting palladium salt: Residual palladium(II) salts (e.g., PdCl₂, Pd(OAc)₂) can remain.

• Chlorins: These are partially reduced porphyrins that can form as byproducts during synthesis. They often have a greenish hue.

• Solvent residues: High-boiling point solvents like propionic acid, often used in the synthesis of the porphyrin ligand, can be difficult to remove.[4]

Q4: Can I use column chromatography on silica gel to purify PdTCPP?

While silica gel chromatography is a common technique for many organic compounds, it can be challenging for highly polar compounds like PdTCPP.[5][6] The strong interaction between the carboxylic acid groups and the silica can lead to poor recovery and band broadening. However, it is not impossible. Here are some key considerations:

• Stationary Phase: Standard silica gel can be used, but reversed-phase (e.g., C18) or modified silica gels may offer better separation in some cases.[6][7]

• Mobile Phase: A polar eluent system is necessary. A common starting point is a mixture of dichloromethane (DCM) or chloroform with methanol, often with a small amount of a modifier like acetic acid or triethylamine to improve peak shape and solubility. The choice of modifier depends on whether you want to protonate or deprotonate the carboxylic acid groups.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the purification of PdTCPP.

Issue 1: Incomplete Metallation - Presence of Free-Base Porphyrin (H₂TCPP)

Symptom: The UV-Vis spectrum of your product shows the characteristic four Q-bands of the free-base porphyrin in addition to the two bands of the metallated species. The color of the product may also have a brownish tint.

Cause: The metallation reaction with the palladium salt has not proceeded to completion. This can be due to insufficient reaction time, temperature, or a suboptimal solvent.

Troubleshooting Workflow:

Workflow for driving metallation to completion.

Detailed Protocol for Re-metallation:

• Dissolution: Dissolve the crude PdTCPP containing the free-base porphyrin in a minimal amount of DMF.

• Reagent Addition: Add an excess (2-3 equivalents) of the palladium(II) salt (e.g., palladium(II) chloride or acetate).

• Heating: Heat the reaction mixture to 80-100 °C and stir for several hours.

• Monitoring: Periodically take a small aliquot of the reaction mixture, dilute it, and measure its UV-Vis spectrum. The disappearance of the free-base porphyrin's four Q-bands indicates the completion of the reaction. Alternatively, thin-layer chromatography (TLC) can be used to monitor the disappearance of the free-base porphyrin spot.

• Work-up: Once the reaction is complete, cool the mixture and proceed with the purification steps outlined below.

Issue 2: Removal of Excess Palladium Salts

Symptom: The final product has a grayish or blackish tint, suggesting the presence of palladium black. Elemental analysis may also show a higher-than-expected palladium content.

Cause: Excess palladium salts from the metallation reaction have not been effectively removed. These can sometimes decompose to form palladium black.[8][9]

Troubleshooting Workflow:

Workflow for removing excess palladium salts.

Detailed Protocol for Aqueous Washing:

• Dissolution: Dissolve the crude product in a dilute aqueous base, such as 0.1 M NaOH or NaHCO₃. The PdTCPP will deprotonate and become water-soluble.

• Extraction: Transfer the aqueous solution to a separatory funnel and wash it several times with an organic solvent like dichloromethane (DCM) or ethyl acetate. The unreacted palladium salts will preferentially partition into the organic phase or remain at the interface.

• Reprecipitation: Slowly add a dilute acid (e.g., 0.1 M HCl) to the aqueous layer with stirring. The PdTCPP will protonate and precipitate out of the solution.

• Filtration and Washing: Collect the precipitated solid by filtration. Wash the solid thoroughly with deionized water to remove any remaining salts, followed by a rinse with a non-polar organic solvent like hexane to aid in drying.

• Drying: Dry the purified product under vacuum.

Issue 3: Persistent Impurities After Basic/Acidic Washes

Symptom: Even after aqueous washes, the product shows minor impurities in its NMR or mass spectrum, or the color is still not a vibrant purple.

Cause: Some organic byproducts or closely related porphyrin species may have similar solubility properties to PdTCPP, making them difficult to remove by simple washing.

Troubleshooting Workflow:

Workflow for advanced purification techniques.

Detailed Protocol for Recrystallization:

• Solvent Selection: The key to successful recrystallization is finding a solvent system where PdTCPP is sparingly soluble at room temperature but highly soluble at an elevated temperature. A mixture of solvents is often required. For example, dissolving the product in a minimal amount of hot DMF and then slowly adding a less polar solvent like acetonitrile or water until turbidity is observed can induce crystallization upon cooling.

• Dissolution: In a clean flask, add the crude PdTCPP and the primary, more polar solvent. Heat the mixture with stirring until the solid is completely dissolved.

• Induce Crystallization: If using a two-solvent system, add the second, less polar solvent dropwise to the hot solution until it becomes slightly cloudy. If using a single solvent, simply allow the solution to cool.

• Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation.

• Collection: Collect the crystals by filtration, wash them with a small amount of the cold, less polar solvent, and dry them under vacuum. Obtaining high-quality single crystals can be challenging but various techniques can be employed.[10][11]

Data Summary Table:

Purification Technique	Target Impurity	Advantages	Disadvantages
Aqueous Wash	Unreacted Palladium Salts, Polar Impurities	Simple, fast, and effective for removing inorganic salts.	Not effective for removing organic impurities with similar solubility to the product.
Column Chromatography	Unreacted Free-Base Porphyrin, Organic Byproducts	Can provide high purity and separate closely related compounds.	Can be time-consuming, may have low recovery due to product adsorption on the stationary phase.
Recrystallization	Organic Byproducts, Minor Impurities	Can yield highly pure crystalline material.	Finding a suitable solvent system can be challenging; may result in significant product loss.
Preparative HPLC	All Impurities	Provides the highest level of purity.	Expensive, requires specialized equipment, and is often used for smaller scales.[12]

III. References

• University of Iowa. Separation of metalloporphyrins from metallation reactions by liquid chromatography and electrophoresis. Available from:

• Kumar, U., Dorsey, J. G., Caruso, J. A., & Evans, E. H. (1994). Metalloporphyrin Speciation by Liquid Chromatography and Inductively Coupled Plasma-Mass Spectrometry. Journal of Chromatographic Science, 32(5), 171–174. Available from: [Link]

• Hayashi, T. (2023). Metalloporphyrins: their multitalented nature as observed in multi-metal complex systems. Dalton Transactions, 52(16), 5149–5158. Available from: [Link]

• Falk, J. E. (1961). Chromatography of porphyrins and metalloporphyrins. Journal of Chromatography, 5, 277-299. Available from: [Link]

• Podgórna, M. (2001). Separation of Metalloporphyrins by TLC. Journal of Planar Chromatography – Modern TLC, 14(6), 449-451. Available from: [Link]

• Reddit. (2024). Purification Troubleshooting. r/Chempros. Available from: [Link]

• Nievergelt, A., et al. (2021). Obtaining single crystals containing cationic porphyrins from aqueous solutions: a systematic approach including nano-crystallization, organic modifiers and gel crystallization. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 77(Pt 3), 317-327. Available from: [Link]

• Nievergelt, A., et al. (2021). Obtaining single crystals containing cationic porphyrins from aqueous solutions: a systematic approach including nano-crystallization, organic modifiers and gel crystallization. IUCr Journals, 77(3). Available from: [Link]

• Digital WPI. (n.d.). Synthesis of Porphyrins for Use in Metal-Organic Frameworks (MOFs). Available from: [Link]

• Rahimi, R., et al. (2011). Investigation of Tetra(p-carboxyphenyl)porphyrin in Monomer and Aggregation Forms by UV-Vis, 1H NMR. Asian Journal of Chemistry, 23(10), 4399-4402. Available from: [Link]

• Chen, W. -T., et al. (2015). Synthesis and Characterization of meso-Tetra(4-carboxyphenyl)porphyrin Complex of Palladium. Asian Journal of Chemistry, 27(2), 775-776. Available from: [Link]

• Chemistry Stack Exchange. (2022). Polymer purification by reprecipitation troubleshooting. Available from: [Link]

• ResearchGate. (2025). Synthesis and Characterization of meso-Tetra(4-carboxyphenyl)porphyrin Complex of Palladium. Available from: [Link]

• The Royal Society of Chemistry. (2013). Supplementary Information. Available from: [Link]

• YouTube. (2022). Synthesis of Pd(0) catalyst tetrakistriphenylphosphinepalladium | Quick guide. Available from: [Link]

• Reddit. (2024). Purification Troubleshooting. r/chemistry. Available from: [Link]

• Porphyrin Systems. 5,10,15,20-Tetrakis-(4-carboxyphenyl)-porphine-Pt(II). Available from: [Link]

• Park, S. E., et al. (2011). Synthesis and catalytic behavior of tetrakis(4-carboxyphenyl) porphyrin-periodic mesoporous organosilica. Journal of Materials Chemistry, 21(8), 2458-2465. Available from: [Link]

• Portland State University. (2000). Adsorption and Photoactivity of Tetra(4-carboxyphenyl)porphyrin (TCPP) on Nanoparticulate TiO2. Available from: [Link]

• Baumgartner, B., et al. (2024). Porphyrins on acid: kinetics of the photoinduced-protonation of tetrakis(4-carboxyphenyl)-porphyrin. Physical Chemistry Chemical Physics. Available from: [Link]

• ResearchGate. (2013). Troubleshooting protein purification?. Available from: [Link]

• Privileged Document for Review Purposes Only. I. Synthesis of Meso-Tetrakis(4-carboxyphenyl)porphyrinatoiron(III) [Fe(III). Available from: [Link]

• Bartel, C. A., et al. (2021). Identification of a novel mechanism for meso-tetra (4-carboxyphenyl) porphyrin (TCPP) uptake in cancer cells. The FASEB Journal, 35(4), e21422. Available from: [Link]ncbi.nlm.nih.gov/33629776/)

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Technical Support Center: Strategies to Enhance Singlet Oxygen Generation of Palladium Photosensitizers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with palladium-based photosensitizers. This guide is designed to provide in-depth troubleshooting assistance and answer frequently asked questions to help you optimize your experiments and enhance singlet oxygen generation.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying causes and actionable steps to resolve them.

Question 1: Why is my palladium photosensitizer exhibiting a low singlet oxygen quantum yield (ΦΔ)?

A low singlet oxygen quantum yield is a common challenge that can stem from several factors. A systematic approach is necessary to identify and address the root cause.

Possible Causes and Troubleshooting Steps:

• Inefficient Intersystem Crossing (ISC): The transition of the photosensitizer from its excited singlet state (S₁) to the excited triplet state (T₁) is a critical step for singlet oxygen generation. Palladium, as a heavy atom, is incorporated into photosensitizers to enhance this process through the "heavy-atom effect," which promotes spin-orbit coupling.[1][2] However, the efficiency of this effect can be influenced by the molecular structure.

  • Actionable Step: Re-evaluate the ligand design of your palladium complex. The position and nature of the ligands can significantly influence the electronic properties and, consequently, the rate of intersystem crossing.[3][4] Consider computational modeling, such as DFT calculations, to predict the effect of structural modifications on the singlet-triplet energy gap (ΔEST) and spin-orbit coupling.[5] A smaller ΔEST generally favors more efficient ISC.[6]

• Photosensitizer Aggregation: In aqueous or biological media, hydrophobic photosensitizers tend to aggregate.[7][8] This aggregation can lead to self-quenching of the excited triplet state, reducing the energy transfer to molecular oxygen and thus lowering the singlet oxygen yield.[8][9]

  • Actionable Step:

    • Concentration Optimization: Systematically vary the concentration of your photosensitizer. A decrease in singlet oxygen quantum yield with increasing concentration is a strong indicator of aggregation.[8]

    • Solvent Modification: If your experimental conditions permit, try different solvent systems to improve the solubility of your photosensitizer.

    • Encapsulation: Incorporating the photosensitizer into nanocarriers, such as layered metal oxide nanoparticles or polymeric micelles, can prevent aggregation and improve its stability and biocompatibility in biological environments.[7][10]

• Presence of Quenchers: Certain molecules in your experimental system can deactivate the excited triplet state of the photosensitizer or quench singlet oxygen itself.

  • Actionable Step: Carefully analyze all components of your reaction mixture. Common quenchers include certain solvents, buffers, and biological molecules. If possible, perform control experiments in simplified systems to identify potential quenching species.

• Inaccurate Measurement Technique: The method used to quantify singlet oxygen generation can significantly impact the results.

  • Actionable Step: Review your measurement protocol. Ensure your light source is properly calibrated and the detector is sensitive enough for your assay.[11] Validate your results using a well-characterized standard photosensitizer under identical experimental conditions.[12] Consider employing multiple detection methods for cross-validation.

Troubleshooting Workflow for Low Quantum Yield

Caption: The heavy-atom effect of palladium enhances intersystem crossing (ISC).

How does the choice of ligands affect the photophysical properties and singlet oxygen generation of palladium complexes?

The ligands play a pivotal role in tuning the properties of palladium photosensitizers.

• Absorption Wavelength: The extent of the π-conjugated system of the ligands determines the absorption wavelength. Larger conjugated systems generally lead to red-shifted absorption, which is desirable for applications in biological systems to achieve deeper tissue penetration of light. *[13] Photostability: The chemical nature of the ligands influences the overall stability of the palladium complex under irradiation. R[14]obust ligand frameworks are essential to prevent photodegradation of the photosensitizer.

• Solubility and Biocompatibility: For biological applications, ligands can be functionalized with hydrophilic groups to improve water solubility and reduce aggregation. T[7]hey can also be designed to target specific cellular compartments.

[10]### What is the impact of cyclometalation on the performance of palladium photosensitizers?

Cyclometalation, the formation of a direct metal-carbon bond within a chelate ring, is a powerful strategy for designing highly efficient palladium photosensitizers.

[15][16]* Enhanced Intersystem Crossing: The strong covalent character of the Pd-C bond in cyclometalated complexes often leads to a significant increase in spin-orbit coupling, resulting in more efficient intersystem crossing and higher singlet oxygen quantum yields. *[16] Tunable Photophysical Properties: The position of the cyclometalating bond and the nature of the other ligands provide a high degree of control over the absorption and emission properties of the complex. *[15] Improved Stability: Cyclometalated complexes often exhibit enhanced thermal and photochemical stability compared to their non-cyclometalated counterparts.

Table: Comparison of Cyclometalated vs. Non-Cyclometalated Palladium Complexes

Feature	Non-Cyclometalated Pd Complex	Cyclometalated Pd Complex
Coordination	Typically N, O, or S donors	Includes at least one Pd-C bond
Intersystem Crossing	Moderate	Often Significantly Enhanced
Singlet Oxygen Yield	Variable	Generally Higher
Photostability	Can be moderate	Often Improved

References

• Komiya, Y., et al. (2009). In vitro heavy-atom effect of palladium(II) and platinum(II) complexes of pyrrolidine-fused chlorin in photodynamic therapy. Journal of Medicinal Chemistry, 52(11), 3435-3441. [Link]

• Komiya, Y., et al. (2009). In vitro heavy-atom effect of palladium(II) and platinum(II) complexes of pyrrolidine-fused chlorin in photodynamic therapy. PubMed. [Link]

• Lee, H., et al. (2023). Transition Metal-Dependent Heavy-Atom Effect of Metallochlorin Photosensitizers for Enhanced Photodynamic Therapy. SSRN. [Link]

• Li, X., et al. (2018). Palladium porphyrin complexes for photodynamic cancer therapy: effect of porphyrin units and metal. Photochemical & Photobiological Sciences, 17(10), 1343-1349. [Link]

• Telfer, A., et al. (2019). Singlet oxygen detection in biological systems: Uses and limitations. Redox Biology, 27, 101315. [Link]

• Gou, Y., et al. (2020). The Self-Assembly of a Cyclometalated Palladium Photosensitizer into Protein-Stabilized Nanorods Triggers Drug Uptake In Vitro and In Vivo. Journal of the American Chemical Society, 142(22), 10105-10116. [Link]

• Mishina, Y., et al. (2020). Is There a Simple and Easy Way to Detect Singlet Oxygen? Comparison of Methods for Detecting Singlet Oxygen and Application. Applied Sciences, 10(24), 9093. [Link]

• Gou, Y., et al. (2020). The Self-Assembly of a Cyclometalated Palladium Photosensitizer into Protein-Stabilized Nanorods Triggers Drug Uptake In Vitro and In Vivo. ACS Publications. [Link]

• Manivasagan, P., et al. (2016). Encapsulation of palladium porphyrin photosensitizer in layered metal oxide nanoparticles for photodynamic therapy against skin melanoma. Journal of Photochemistry and Photobiology B: Biology, 162, 429-436. [Link]

• McCarthy, J. R. (2017). Palladium biladiene complexes bearing aryl groups through organometallic cross-couplings for sensitization of singlet oxygen for photodynamic cancer therapy. University of Delaware. [Link]

• Edinburgh Instruments. (2024, February 28). Photoluminescence and Transient Absorption for Singlet Oxygen Research [Video]. YouTube. [Link]

• Mishina, Y., et al. (2021). Is There a Simple and Easy Way to Detect Singlet Oxygen? Comparison of Methods for Detecting Singlet Oxygen and Application to Measure Scavenging Activity of Various Compounds. Scientific Archives. [Link]

• Khan, A. U. (1987). OPTICAL MONITORING OF THE GENERATION OF SINGLET OXYGEN DURING PHOTODYNAMIC TREATMENT OF TUMORS. Johns Hopkins APL Technical Digest, 8(3), 362-368. [Link]

• Gou, Y., et al. (2020). The Self-Assembly of a Cyclometalated Palladium Photosensitizer into Protein-Stabilized Nanorods Triggers Drug Uptake In Vitro and In Vivo. ResearchGate. [Link]

• Chan, K. T., et al. (2016). Highly luminescent palladium(II) complexes with sub-millisecond blue to green phosphorescent excited states. Photocatalysis and highly efficient PSF-OLEDs. Chemical Science, 7(8), 5134-5147. [Link]

• Tan, Y. N., et al. (2022). Emerging Strategies in Enhancing Singlet Oxygen Generation of Nano-Photosensitizers Toward Advanced Phototherapy. ResearchGate. [Link]

• Tan, Y. N., et al. (2022). Emerging Strategies in Enhancing Singlet Oxygen Generation of Nano-Photosensitizers Toward Advanced Phototherapy. Nano-Micro Letters, 14(1), 1-38. [Link]

• Ishii, K. (n.d.). Singlet Oxygen Generation. K Ishii's Lab. Retrieved February 14, 2026, from [Link]

• Zhang, Y., et al. (2023). Decreasing the aggregation of photosensitizers to facilitate energy transfer for improved photodynamic therapy. Nanoscale, 15(38), 15631-15639. [Link]

• Kuzniewska, B., et al. (2023). Concentration-Dependent Photoproduction of Singlet Oxygen by Common Photosensitizers. International Journal of Molecular Sciences, 24(13), 10757. [Link]

• Carl, A. D. (2021). DFT Based Modeling of the Heavy Atom Effect in Triplet Photosensitizers: From Fundamental Mechanics to Rational Design. PDXScholar. [Link]

• Li, Y., et al. (2023). Metabolizable Photosensitizers with Aggregation-Induced Emission for Photodynamic Cancer Therapy. ACS Applied Nano Materials, 6(20), 18933-18942. [Link]

• De Baróid, Á. T., et al. (2017). Optimization of singlet oxygen production from photosensitizer-incorporated, medically relevant hydrogels. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 105(2), 320-326. [Link]

• Byrne, A. T., et al. (2004). In Vitro Demonstration of the Heavy-Atom Effect for Photodynamic Therapy. Journal of the American Chemical Society, 126(35), 10969-10979. [Link]

• Mukherjee, S., et al. (2021). Flavin Metallaphotoredox Catalysis: Synergistic Synthesis in Water. ResearchGate. [Link]

• Lambert, J. D., & MacMillan, S. N. (2019). Singlet oxygen quantum yields determined by oxygen consumption. MethodsX, 6, 976-981. [Link]

• Obaid, G., et al. (2015). Developments in PDT Sensitizers for Increased Selectivity and Singlet Oxygen Production. Molecules, 20(7), 11875-11916. [Link]

• Yuan, L., et al. (2018). New Cy5 photosensitizers for cancer phototherapy: a low singlet–triplet gap provides high quantum yield of singlet oxygen. Chemical Science, 9(10), 2712-2719. [Link]

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• 3. Highly luminescent palladium( ii ) complexes with sub-millisecond blue to green phosphorescent excited states. Photocatalysis and highly efficient PSF ... - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00462H [pubs.rsc.org]
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• 7. Encapsulation of palladium porphyrin photosensitizer in layered metal oxide nanoparticles for photodynamic therapy against skin melanoma - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Validation of Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP)-Based Oxygen Sensors: A Comparative Technical Guide

Executive Summary

The shift from electrochemical to optical oxygen sensing has been driven by the need for non-invasive, non-consumptive, and high-sensitivity measurements in biological and industrial systems. Tetra(4-carboxyphenyl)porphyrinatopalladium (PdTCPP) has emerged as a premier metalloporphyrin probe due to its high phosphorescence quantum yield and long triplet lifetime, making it exceptionally sensitive to oxygen quenching.

This guide provides a rigorous validation framework for PdTCPP sensors, comparing them directly against the "gold standard" Clark electrode and alternative optical probes (e.g., PtTFPP). It details experimental protocols to validate sensitivity, response time, and stability, ensuring researchers can deploy these sensors with high confidence.

Mechanistic Principles

The sensing mechanism of PdTCPP relies on phosphorescence quenching . Unlike fluorescence, which occurs from the singlet state, phosphorescence involves a forbidden transition from the excited triplet state (

) to the ground state ( ).

• Excitation: PdTCPP absorbs light (typically ~410-450 nm Soret band or ~520 nm Q-band), promoting electrons to the excited singlet state (

  ).

• Intersystem Crossing (ISC): A heavy-atom effect (Palladium) facilitates efficient ISC to the long-lived triplet state (

  ).

• Quenching: In the presence of molecular oxygen (

  ), energy is transferred from PdTCPP( ) to oxygen, generating singlet oxygen ( ) and returning the porphyrin to its ground state without photon emission.

• Result: The phosphorescence intensity and lifetime are inversely proportional to oxygen concentration, described by the Stern-Volmer equation:

Visualization: Quenching Pathway

Figure 1: Energy transfer pathway showing the competition between phosphorescence emission and oxygen quenching.

Comparative Analysis: PdTCPP vs. Alternatives

To validate PdTCPP, one must understand its standing relative to established methods.

Feature	PdTCPP Sensor	Clark Electrode (Amperometric)	PtTFPP (Alternative Porphyrin)
Measurement Principle	Optical (Phosphorescence Quenching)	Electrochemical (Reduction of O2)	Optical (Phosphorescence Quenching)
O2 Consumption	Zero (Non-consumptive)	High (Consumes O2, flow-dependent)	Zero
Sensitivity ( )	High (Ideal for 0-20% & hypoxia)	Moderate (Linear response)	Moderate (Better for 0-100% )
Response Time	Fast (<1s in solution, ~30s in films)	Slow (Diffusion limited, membrane dependent)	Fast
Interference	Light scattering, pH (if unbound)	Electrical noise, , flow rate	Temperature, Solubility
Calibration Stability	High (Absolute if lifetime-based)	Low (Drifts, requires daily cal)	High
Toxicity/Bio-compatibility	Good (when albumin-bound)	N/A (Invasive probe)	Good (often sol-gel encapsulated)

Expert Insight: While Clark electrodes are the historical standard for absolute concentration calibration, they suffer from "stirring effect" errors (signal drops in stagnant media because they consume local oxygen). PdTCPP sensors avoid this, making them superior for static biological samples (e.g., cell cultures, hydrogels).

Validation Protocol: PdTCPP vs. Clark Electrode

This protocol describes the "Gold Standard" validation method: simultaneous measurement of dissolved oxygen (DO) using a PdTCPP probe and a calibrated Clark electrode in a closed, thermostated system.

A. Materials & Setup[1][2][3][4][5][6][7][8]

• Sensor: PdTCPP bound to Bovine Serum Albumin (BSA) (to ensure pH/ionic independence) or immobilized in a sol-gel film.

• Reference: Micro-Clark Electrode (e.g., YSI or similar), freshly polarized and calibrated.

• Chamber: Thermostated glass vessel (37°C) with a gas-tight seal and ports for both sensors.

• Gas Mixer: Precision mass flow controllers for

  and .

B. Experimental Workflow

• Preparation:

  • Dissolve PdTCPP-BSA in phosphate-buffered saline (PBS, pH 7.4).

  • Calibrate the Clark electrode using 0% (sulfite solution) and 100% (air-saturated water) standards.

• Deoxygenation (Baseline):

  • Purge the sample chamber with pure

    gas for 20 minutes.

  • Record the maximum phosphorescence intensity (

    ) and lifetime ( ).

  • Verify Clark electrode reads 0 mg/L.

• Stepwise Oxygenation:

  • Introduce gas mixtures with increasing

    fractions (e.g., 0%, 2%, 5%, 10%, 21%).

  • Allow equilibrium (plateau) at each step (monitor Clark electrode stability).

• Data Acquisition:

  • Simultaneously record the optical signal (PdTCPP) and electrochemical signal (Clark).

  • Critical Step: Ensure temperature is strictly controlled (

    ), as phosphorescence is temperature-dependent.

C. Data Analysis (Stern-Volmer Validation)

Plot

(y-axis) against measured by the Clark electrode (x-axis).

• Linearity Check: A linear plot indicates a homogeneous quenching environment (ideal).

• Deviation: A downward curvature suggests multi-site quenching (common in solid films). In this case, use the Two-Site Model equation for calibration.

Visualization: Validation Workflow

Figure 2: Step-by-step workflow for cross-validating PdTCPP sensors against a reference electrode.

Performance Metrics & Experimental Data

The following data summarizes typical performance characteristics of PdTCPP films compared to standard requirements.

Table 1: Comparative Performance Data

Metric	PdTCPP (Sol-Gel Film)	PtTFPP (Sol-Gel Film)	Standard Requirement
Sensitivity ( )	17.7 (High)	~6.0 - 16.5	for good resolution
Response Time ( )	~36s (Gas), <1s (Dissolved)	~8s (Gas)	Application dependent
Excitation Wavelength	523 nm (Green) / 410 nm	390 nm / 540 nm	Visible range preferred
Emission Wavelength	~700 nm (Deep Red)	~650 nm (Red)	NIR preferred for bio-tissue
Photostability	< 5% drift (24h continuous)	< 1% drift	Minimal drift essential

Data Interpretation:

• Sensitivity: PdTCPP generally exhibits higher sensitivity (

  ratio) than PtTFPP, making it superior for measuring low oxygen concentrations (hypoxia studies).

• Response Time: While slightly slower in some sol-gel matrices due to diffusion coefficients, the response is adequate for physiological monitoring.

• Stability: Both porphyrins show excellent photostability compared to older organic dyes.

Troubleshooting & Best Practices

• Temperature Compensation: Phosphorescence lifetime decreases with temperature. Always include a temperature sensor in your setup and apply a compensation algorithm if measuring outside a thermostated environment.

• pH Sensitivity: Free PdTCPP has carboxylic acid groups that can be protonated/deprotonated, affecting quenching. Solution: Always use PdTCPP bound to albumin (BSA/HSA) or encapsulated in a hydrophobic matrix (e.g., polystyrene, silica) to shield it from pH changes.

• Sterilization: For biological use, PdTCPP films can often withstand autoclaving or ethanol sterilization, whereas Clark electrodes cannot.

References

• Amao, Y., & Okura, I. (2000).[1][2] An oxygen sensing system based on the phosphorescence quenching of metalloporphyrin thin film on alumina plates. Analyst, 125, 1601-1604.[1]

• Wilson, D. F., et al. (1993). Calibration of Pd-porphyrin phosphorescence for oxygen concentration measurements in vivo. Journal of Applied Physiology, 74(2), 580-589.

• Lo, L. W., et al. (1996). Calibration of oxygen-dependent quenching of the phosphorescence of Pd-meso-tetra (4-carboxyphenyl) porphine: a phosphor with general application for measuring oxygen concentration in biological systems. Analytical Biochemistry, 236(1), 153-160.

• Chu, C. S., & Lo, Y. L. (2008). Highly sensitive fiber-optic oxygen sensor based on palladium tetrakis (4-carboxyphenyl)porphyrin doped in ormosil. Sensors and Actuators B: Chemical, 134(2), 711-717.

• USGS. (2005). Field Comparison of Optical and Clark Cell Dissolved Oxygen Sensors in the Tualatin River, Oregon. USGS Scientific Investigations Report.

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• 1. An oxygen sensing system based on the phosphorescence quenching of metalloporphyrin thin film on alumina plates - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Comparing the efficacy of different metal centers in tetracarboxyphenylporphyrin complexes

Executive Summary

Verdict: The choice of metal center in TCPP complexes dictates the therapeutic or catalytic modality.

• Zn(II)-TCPP is the superior candidate for pure Photodynamic Therapy (PDT) due to its diamagnetic nature (

  ), which preserves the triplet state lifetime required for singlet oxygen ( ) generation.

• Mn(III)-TCPP is the preferred choice for Theranostics (MRI + Hypoxia Relief) . Its paramagnetic high-spin state (

  ) quenches fluorescence but offers T1-weighted MRI contrast and catalase-like activity to convert endogenous into , overcoming hypoxic tumor resistance.

• Cu(II)-TCPP excels in Photothermal (PTT) and Chemodynamic Therapy (CDT) . The unpaired electron (

  ) promotes non-radiative decay (heat) and facilitates Fenton-like reactions, despite being a poor singlet oxygen generator.

• Fe(III)-TCPP is the gold standard for Biomimetic Catalysis , particularly in CO2 reduction (CO2RR) and peroxidase mimicry, rather than direct phototherapy.

Mechanistic Foundations: The Physics of the Metal Center

The efficacy of a TCPP complex is governed by the electronic configuration of the central metal, which alters the Jablonski diagram (energy state transitions).

The "Closed-Shell" Advantage (Zn)

Zinc (Zn

) has a full d-orbital shell ( ). It is diamagnetic.

• Mechanism: It induces a "Heavy Atom Effect" sufficient to promote Intersystem Crossing (ISC) from the excited singlet state (

  ) to the excited triplet state ( ) without drastically shortening the triplet lifetime.

• Result: The long-lived

  state allows energy transfer to ground-state oxygen ( ), generating cytotoxic singlet oxygen ( ).

The Paramagnetic Quenching Effect (Cu, Mn, Fe)

Transition metals with unpaired electrons (Cu

, Mn , Fe ) introduce new energy levels (d-d transitions) and paramagnetic character.

• Mechanism: These metals facilitate rapid Intersystem Crossing but also rapid Reverse Intersystem Crossing or non-radiative decay (internal conversion).

• Result: The triplet state is "quenched" (shortened lifetime), reducing

  yield. However, the dissipated energy is released as heat (PTT), or the metal serves as a redox center for chemical catalysis.

Visualization: Modified Jablonski Diagram

The following diagram illustrates how different metals alter the energy flow.

Caption: Comparative energy pathways. Zn promotes the T1 -> O2 pathway (PDT), while Cu/Fe promote quenching pathways leading to heat (PTT) or redox activity.

Biomedical Efficacy: Photodynamic & Sonodynamic Therapy

For drug development, the metal center determines the indication (e.g., hypoxic solid tumors vs. superficial lesions).

Zn-TCPP: The PDT Standard

• Performance: Zn-TCPP exhibits a singlet oxygen quantum yield (

  ) typically between 0.40 and 0.60 (solvent dependent). While slightly lower than free-base TCPP in some organic solvents, Zn-TCPP is far more stable against photobleaching and less prone to aggregation-induced quenching in biological media.

• Clinical Niche: Ideal for superficial tumors or well-oxygenated tissues where maximum ROS generation is required.

Mn-TCPP: The Hypoxia Breaker (TME Modulation)

Tumor Microenvironments (TME) are often hypoxic, rendering standard PDT (like Zn-TCPP) ineffective.

• Mechanism: Mn(III) porphyrins act as Catalase Mimics . They react with endogenous Hydrogen Peroxide (

  ) found in tumors:

• Efficacy: This reaction generates in situ oxygen, replenishing the fuel for PDT.

• Data: Studies show Mn-TCPP can generate singlet oxygen in the presence of Glutathione (GSH) depletion, often outperforming free TCPP in high-GSH environments by chemically modulating the redox balance.

• Imaging: Mn is a T1-MRI contrast agent (5 unpaired electrons), allowing for "Theranostic" (Therapy + Diagnosis) tracking.

Cu-TCPP: Chemodynamic & Photothermal

• Performance: Low

  (<0.25).[1] Poor fluorescence.

• Advantage: High absorption in the Near-Infrared (NIR) region due to d-d band transitions.[2]

• Application:

  • PTT: Efficient conversion of light to heat for tumor ablation.

  • CDT: Catalyzes the Fenton-like reaction:

    (Hydroxyl radical).

  • Note: This does not require light, making it effective in deep tissue where light penetration is poor.

Catalytic Efficacy: CO2 Reduction & Oxidation[3][4][5][6]

In non-biological applications (or bio-mimetic synthesis), the metal center dictates catalytic selectivity.

Metal Center	Primary Catalytic Function	Mechanism	Key Metric
Fe(III)	CO2 Reduction (CO2RR)	Redox cycling ( ) binds CO2.	High Faradaic Efficiency (>90%) for CO production.
Co(II)	CO2 Reduction	Similar to Fe but often higher selectivity for aqueous systems.	High Turnover Frequency (TOF).
Zr(IV)	Structural Node (Lewis Acid)	Acts as the scaffold (MOF node); catalyzes hydrolysis.	High Chemical Stability (pH 1-11).

Experimental Protocols

To validate these differences, the following self-validating workflows are recommended.

Synthesis of Metallated TCPP (General Protocol)

• Reagents: TCPP (Ligand), Metal Salt (

  , , etc.), DMF (Solvent).

• Procedure:

  • Dissolve TCPP in boiling DMF.

  • Add excess metal salt (5-10 equivalents) to drive equilibrium.

  • Reflux for 4–12 hours.

  • Validation: UV-Vis spectroscopy. The 4 Q-bands of free-base TCPP will collapse into 2 Q-bands (D4h symmetry) upon metallation.

Singlet Oxygen Quantum Yield Assay ( )

This is the gold standard for comparing PDT efficacy.

• Probe: 1,3-Diphenylisobenzofuran (DPBF).[1] It absorbs at ~410 nm and bleaches upon reaction with

  .

• Setup:

  • Prepare solution of Metal-TCPP (Abs ~0.1 at irradiation wavelength).

  • Add DPBF (Abs ~1.0 at 410 nm).

  • Irradiate with LED (e.g., 660 nm).

• Measurement: Monitor the decrease in DPBF absorbance at 410 nm over time.

• Calculation:

  • (

    = slope of ln(Abs) vs time; = absorption correction factor).

Experimental Workflow Diagram

Caption: Workflow from synthesis to specific efficacy assays based on metal magnetic properties.

Comparative Data Summary

The following table synthesizes data from multiple MOF and solution-phase studies (e.g., PCN-224 variants).

Feature	Zn-TCPP	Mn-TCPP	Cu-TCPP	Fe-TCPP
Primary Mode	Photodynamic Therapy (PDT)	MRI / Hypoxia Relief	Photothermal (PTT) / CDT	Catalysis (CO2RR)
Magnetic State	Diamagnetic ( )	Paramagnetic ( , High Spin)	Paramagnetic ( )	Paramagnetic ( )
Yield ( )	High (~0.45 - 0.60)	Moderate (Context dependent)	Low (<0.25)	Negligible
Fluorescence	Strong (Red emission)	Quenched (Non-emissive)	Quenched	Quenched
MRI Activity	None	High T1 Contrast	Low/Moderate	Moderate
Catalase Activity	Low	High ( )	Moderate (Fenton)	High (Peroxidase)
Stability	Moderate (Acid sensitive)	High	Very High	Moderate

References

• Park, J., et al. (2015). "Stabilized Gold Nanoparticles on Porphyrinic Metal-Organic Frameworks for Enhanced Photocatalytic Hydrogen Evolution." Angewandte Chemie. Link

• Feng, D., et al. (2012). "Stable Metal-Organic Frameworks Containing Single-Molecule Traps for Enzyme Encapsulation." Nature Communications. (Reference for PCN-224/Zr-MOF stability). Link

• Zhang, C., et al. (2019).[3][4] "Porphyrin-based Nanocomposites for Tumor Photodynamic Therapy." MRS Bulletin. (Comparison of PCN-224 metal centers). Link

• Spasojevic, I., et al. (2023). "Manganese Porphyrins as MRI Contrast Agents and Mimics of SOD." Journal of Clinical Investigation. Link

• Peña, J., et al. (2021). "Singlet Oxygen Quantum Yield of Zinc and Copper Tetracarboxyphthalocyanine." Prospectiva. Link

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